5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol

• CAS: 339108-29-1

Core Science & Biosynthesis

The Sulfonylpyrimidine Scaffold: From Tunable Covalent Warheads to Allosteric Modulation

Executive Summary

The sulfonylpyrimidine pharmacophore has evolved from its classical roots in agrochemistry (as potent herbicides) to a privileged structure in modern precision oncology and infectious disease therapeutics. While historically categorized alongside sulfonylureas as Acetolactate Synthase (ALS) inhibitors, recent chemical biology breakthroughs have repositioned 2-sulfonylpyrimidines as tunable electrophilic warheads for Targeted Covalent Inhibition (TCI).

This guide dissects the dualistic nature of this scaffold:

• The Covalent Mechanism: Utilizing Nucleophilic Aromatic Substitution (

  ) to target "undruggable" cysteines.

• The Allosteric Mechanism: Channel blockade in branched-chain amino acid (BCAA) synthesis and kinase modulation.

Part 1: The Modern Mechanism – Tunable Covalent Inhibition ( )

The Mechanistic Shift

In drug discovery, acrylamides are the standard for targeting cysteines (via Michael addition). However, acrylamides often suffer from metabolic instability and off-target toxicity. The 2-sulfonylpyrimidine motif offers a superior alternative.[1] Unlike Michael acceptors, these compounds react via Nucleophilic Aromatic Substitution (

) , where the sulfonyl group acts as a leaving group upon attack by a thiolate anion (cysteine).

Key Advantage: The reactivity of the 2-sulfonylpyrimidine can be tuned over 9 orders of magnitude by altering the substituents on the pyrimidine ring and the sulfonyl leaving group.[2] This allows for exquisite "Goldilocks" tuning—reactive enough to bind the target, but stable enough to avoid indiscriminate reaction with plasma proteins (e.g., albumin).

Reaction Coordinate Visualization

The following diagram illustrates the

mechanism where a cysteine thiolate attacks the C2 position of the pyrimidine, leading to a Meisenheimer complex intermediate, followed by the departure of the sulfinate anion.

Validation Protocol: Intrinsic Reactivity Assay (GSH-NMR)

To validate a sulfonylpyrimidine library for drug suitability, one must determine the second-order rate constant (

) using Glutathione (GSH) as a cysteine surrogate.

Objective: Quantify electrophilicity to predict off-target toxicity.

Materials:

• Test Compounds (10 mM in DMSO-d6)

• L-Glutathione (reduced, 20 mM in

  )

• Internal Standard: 1,3,5-trimethoxybenzene

• Instrument: 500 MHz NMR Spectrometer

Step-by-Step Workflow:

• Buffer Preparation: Prepare 100 mM phosphate buffer (

  7.4) in .

• Reaction Mix: In an NMR tube, mix 500

  buffer, 10 internal standard, and 10 test compound (final conc. ~200 ).

• Baseline Scan: Acquire a

  -NMR spectrum to confirm stability.

• Initiation: Add 10-50 equivalents of GSH (buffered).

• Kinetic Monitoring: Acquire arrayed

  -NMR spectra every 5 minutes for 4 hours.

• Data Analysis: Integrate the diagnostic pyrimidine ring proton signals. Plot

  vs. time.

  • Calculation: The slope

    . Calculate .

Interpretation:

• : Highly reactive (High toxicity risk).
• : Low reactivity (Likely inactive).

• Target Range:

  (Ideal for targeted covalent inhibitors).

Part 2: The Classical Mechanism – Allosteric Inhibition of ALS

Mechanism of Action

In the context of herbicides (and emerging antimicrobial agents), sulfonylpyrimidines target Acetolactate Synthase (ALS) .[3] This enzyme catalyzes the first step in the biosynthesis of branched-chain amino acids (Valine, Leucine, Isoleucine).[4][5]

Unlike competitive inhibitors that bind the active site, sulfonylpyrimidines are channel blockers . They bind to a regulatory domain at the entrance of the active site tunnel, trapping the enzyme-FAD-thiamine pyrophosphate complex in a non-productive state. This leads to "starvation" of the organism for essential amino acids.

Pathway Visualization

This diagram maps the biosynthetic blockade caused by sulfonylpyrimidines.

Validation Protocol: Continuous Spectrophotometric ALS Assay

To verify activity against ALS (e.g., for antimicrobial screening), use a coupled enzyme assay.

Principle: ALS converts pyruvate to acetolactate. The acetolactate is then decarboxylated to acetoin, which is detected colorimetrically (Westerfeld method) or via coupled NADH oxidation.

Protocol (Westerfeld Endpoint Method):

• Enzyme Prep: Purify recombinant ALS (e.g., from S. aureus or Arabidopsis).

• Incubation: Mix ALS (100 nM) with Test Compound (varying concentrations) in Assay Buffer (50 mM HEPES pH 7.5, 10 mM

  , 1 mM Thiamine Pyrophosphate, 10 FAD). Incubate 15 min at 25°C.

• Start Reaction: Add Sodium Pyruvate (50 mM). Incubate 60 min at 37°C.

• Termination: Add

  (0.5% final) to stop reaction and decarboxylate acetolactate to acetoin (15 min at 60°C).

• Detection: Add Creatine (0.5%) and

  -naphthol (5% in 2.5N NaOH).

• Readout: Measure Absorbance at 525 nm after 15 min. Red color intensity

  ALS activity.

Part 3: Data Summary & SAR Trends

The following table summarizes the Structure-Activity Relationship (SAR) trends for sulfonylpyrimidines across different applications.

Feature	Herbicidal Activity (ALS)	Anticancer Activity (Covalent TCI)
Target Site	Allosteric Channel	Non-catalytic Cysteine (e.g., p53 Y220C)
Binding Mode	Reversible (H-bonds/Hydrophobic)	Irreversible (Covalent Bond)
Key Substituent	Ortho-substituted aromatic ring on sulfonyl	Electron-withdrawing group at C5 of pyrimidine
Leaving Group	Sulfonylurea bridge (intact)	Sulfinate (released)
Preferred pH	Neutral to slightly acidic	pH 7.4 - 8.0 (favors thiolate)

References

• Barthels, F., et al. (2022).[6] 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors. Frontiers in Molecular Biosciences. [Link]

• Gao, Y., et al. (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry (ACS). [Link]

• Lonhienne, T., et al. (2018). Structural insights into the mechanism of inhibition of AHAS by herbicides. PNAS. [Link]

• Bauer, M. R., et al. (2016). 2-Sulfonylpyrimidines: Mild alkylating agents with anticancer activity toward p53-compromised cells.[7] PNAS. [Link]

• Bradshaw, J. M., et al. (2015). Reversible and Irreversible Inhibitors of Bruton's Tyrosine Kinase. Cell Chemical Biology. [Link]

Sources

• 1. Exploring 2-Sulfonylpyrimidine Warheads as Acrylamide Surrogates for Targeted Covalent Inhibition: A BTK Story - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Structural insights into the mechanism of inhibition of AHAS by herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 2-Sulfonylpyrimidines as Privileged Warheads for the Development of S. aureus Sortase A Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2-Sulfonylpyrimidines: Mild alkylating agents with anticancer activity toward p53-compromised cells - PMC [pmc.ncbi.nlm.nih.gov]

Structure-Activity Relationship (SAR) Studies of 2-Phenyl-4-Pyrimidinol Analogs

A Rational Design & Optimization Guide

Part 1: The Scaffold & Pharmacophore (The "Chameleon" Effect)

The 2-phenyl-4-pyrimidinol scaffold is a privileged structure in medicinal chemistry, serving as a template for kinase inhibitors, antimicrobial agents, and receptor modulators. Its utility stems from its ability to mimic the purine base of ATP, allowing it to interrogate the ATP-binding pockets of various enzymes.

However, working with this scaffold requires a nuanced understanding of tautomerism .

The Tautomeric Trap

A common pitfall in the design of 4-pyrimidinol analogs is neglecting the keto-enol equilibrium. While often drawn as the "enol" (4-hydroxy) form in chemical catalogs, these compounds predominantly exist as the 4(3H)-pyrimidinone (keto) tautomer in solution and the solid state.

• Implication for Docking: If you dock only the enol form, you may miss critical hydrogen bond donor interactions provided by the N3-H of the keto form.

• Implication for Synthesis: Alkylation of the "hydroxyl" group can occur at either the Oxygen (O-alkylation) or the Nitrogen (N-alkylation), depending on the base, solvent, and electrophile used.

Field-Proven Insight: When designing analogs, do not treat the C4-oxygen solely as a hydrogen bond acceptor. In the keto form, the adjacent N3 is a donor, and the C4-carbonyl is an acceptor, creating a specific donor-acceptor motif essential for binding in many kinase hinge regions.

Figure 1: The keto-enol tautomerism of the 2-phenyl-4-pyrimidinol scaffold. Understanding this equilibrium is critical for accurate molecular modeling and synthetic planning.

Part 2: Synthetic Strategy

To explore the SAR of this scaffold, a modular synthetic approach is required. The most robust method involves the condensation of benzamidines with

-keto esters. This route allows for independent variation of the phenyl ring (via the benzamidine) and the pyrimidine core (via the ester).

Protocol 1: Modular Cyclocondensation

Objective: Synthesis of 6-substituted-2-phenyl-4(3H)-pyrimidinones.

• Reagents: Substituted benzamidine hydrochloride (1.0 eq),

  -keto ester (e.g., ethyl acetoacetate, 1.1 eq), Sodium ethoxide (NaOEt, 2.5 eq).

• Solvent: Absolute Ethanol (EtOH).

• Procedure:

  • Dissolve Na metal in dry EtOH to generate NaOEt in situ.

  • Add the benzamidine hydrochloride and stir for 30 min at room temperature to liberate the free base.

  • Add the

    -keto ester dropwise.

  • Reflux the mixture for 4–12 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).

  • Workup: Evaporate solvent. Dissolve residue in water. Acidify carefully with glacial acetic acid to pH ~5. The product usually precipitates as a white/off-white solid.

  • Purification: Recrystallization from EtOH/Water is preferred over column chromatography due to the high polarity of the pyrimidinone.

Critical Control: Ensure the benzamidine is free of nitrile precursors, which can poison the reaction. If using commercial benzamidine HCl, dry it under vacuum before use to remove hygroscopic water.

Figure 2: The cyclocondensation workflow. This modular approach allows for the systematic generation of libraries by varying the R1 (phenyl) and R2 (pyrimidine C6) substituents.

Part 3: SAR Exploration Zones

To optimize biological activity, the scaffold is divided into three zones of modification.

Zone A: The Phenyl Ring (Position 2)

This region typically occupies a hydrophobic pocket or interacts with solvent.

• Electronic Tuning: Electron-withdrawing groups (EWGs) like -F, -Cl, or -CF3 at the para-position often improve metabolic stability (blocking P450 oxidation) and increase lipophilicity.

• Steric Constraints: Ortho-substitution can twist the phenyl ring out of coplanarity with the pyrimidine. This "twist" is sometimes required to fit into narrow binding clefts (e.g., in certain kinase selectivity pockets).

• Solubility Handle: Introduction of a morpholine or piperazine tail at the para-position can significantly improve aqueous solubility without abolishing binding.

Zone B: The Pyrimidine Core (Positions 5 & 6)

• Position 6 (R2 in Fig 2): Derived from the

  -keto ester. Bulky alkyl or aryl groups here can enhance hydrophobic interactions.

• Position 5: This is the most sensitive region.

  • Small groups (F, Me): Often tolerated and can modulate the pKa of the ring nitrogens.

  • Large groups: Often clash with the target protein unless a specific "gatekeeper" pocket exists.

  • Halogenation: Bromination at C5 (using NBS) allows for further functionalization via Suzuki or Sonogashira coupling, enabling "fragment-based" growth.

Zone C: The "Hydroxyl" (Position 4)

This is the functional switch.

• OH/Oxo: Retain for H-bond donor/acceptor motifs (e.g., kinase hinge binding).

• O-Alkylation: Locks the molecule in the "enol-ether" form. Useful if the target requires a hydrophobic surface at this position.

• Cl (Chlorination): Converting the OH to Cl (using POCl3) creates a reactive intermediate. This Cl can be displaced by amines to form 2-phenyl-4-aminopyrimidines , a class that includes drugs like Imatinib analogs.

Table 1: SAR Decision Matrix

Modification Zone	Chemical Handle	Biological Effect	Optimization Goal
Zone A (Phenyl)	p-Fluoro / p-Chloro	Increased Metabolic Stability	Block CYP450 oxidation sites.
m-Carboxamide	H-Bonding	Pick up specific side-chain interactions.
Zone B (Core)	C5-Bromo	Synthetic Handle	Allow late-stage diversification (Suzuki).
C6-Methyl	Steric Bulk	Fill hydrophobic pockets; restrict conformation.
Zone C (C4-OH)	C4-Cl C4-NH-R	Solubility & Potency	Convert to amine for better kinase hinge binding.

Part 4: Biological Evaluation & Protocols

Protocol 2: In Vitro Kinase Inhibition Assay (General)

Since many 2-phenyl-4-pyrimidinol analogs target kinases (e.g., BTK, VEGFR), a standard FRET-based assay is recommended for primary screening.

• Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35.

• Substrate: Fluorescein-labeled peptide substrate specific to the target kinase.

• Procedure:

  • Prepare 3-fold serial dilutions of the test compound in DMSO.

  • Add kinase enzyme to the microplate wells.

  • Add compound solution (keep final DMSO < 1%). Incubate 15 min.

  • Initiate reaction by adding ATP (at

    concentration) and substrate.

  • Incubate for 60 min at room temperature.

  • Stop reaction (e.g., EDTA) and read fluorescence.

• Data Analysis: Plot % Inhibition vs. Log[Compound]. Calculate IC50 using non-linear regression (Sigmoidal Dose-Response).

Self-Validating Step: Always include a reference inhibitor (e.g., Sunitinib or Ibrutinib) in every plate. If the reference IC50 deviates by >3-fold from historical data, the assay is invalid.

Part 5: References

• Vertex Pharmaceuticals. (2014). Design, synthesis and evaluation of 2-phenylpyrimidine derivatives as novel antifungal agents targeting CYP51. National Institutes of Health.[1] Link

• Li, X., et al. (2014). Design, synthesis and biological evaluation of novel 2-phenyl pyrimidine derivatives as potent Bruton's tyrosine kinase (BTK) inhibitors. Bioorganic & Medicinal Chemistry. Link

• Chen, J., et al. (2014). Synthesis and structure-activity relationship studies of N-benzyl-2-phenylpyrimidin-4-amine derivatives as potent USP1/UAF1 deubiquitinase inhibitors. Journal of Medicinal Chemistry. Link

• Paz, C., et al. (2012).[2] Synthesis and AChE inhibiting activity of 2, 4 substituted 6-phenyl pyrimidines. Journal of the Chilean Chemical Society. Link

• Taliani, S., et al. (2018).[3] New insights in the structure-activity relationships of 2-phenylamino-substituted benzothiopyrano[4,3-d]pyrimidines as kinase inhibitors. European Journal of Medicinal Chemistry. Link

Sources

• 1. Synthesis and structure-activity relationship studies of N-benzyl-2-phenylpyrimidin-4-amine derivatives as potent USP1/UAF1 deubiquitinase inhibitors with anticancer activity against nonsmall cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. New insights in the structure-activity relationships of 2-phenylamino-substituted benzothiopyrano[4,3-d]pyrimidines as kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic analysis (NMR, IR, Mass Spec) of 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol

This guide serves as a technical blueprint for the spectroscopic characterization of 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol , a compound exhibiting complex electronic behavior due to the interplay between its electron-withdrawing sulfonyl group, conjugated phenyl ring, and prototropic tautomerism.

H, C), FT-IR, and Mass Spectrometry (ESI/EI) Target Analyte CAS: Analogous to 1632-76-4 derivatives

Part 1: Structural Dynamics & Tautomerism

Before attempting spectral assignment, one must understand the dynamic structure of the analyte. In solution (particularly polar aprotic solvents like DMSO-

) and the solid state, 4-pyrimidinols predominantly exist as the 4(3H)-pyrimidinone (keto) tautomer, not the 4-hydroxy (enol) form.

This equilibrium shifts the spectroscopic "truth" of the molecule:

• NMR: You will observe an amide-like proton (

  ) rather than a phenolic .

• IR: The dominant band will be a carbonyl (

  ) stretch, not a broad aromatic alcohol stretch.

Figure 1: Tautomeric Equilibrium Pathway

The following diagram illustrates the proton transfer mechanism that dictates the spectral output.

Caption: Prototropic tautomerism favoring the N3-protonated keto form in polar media.

Part 2: Nuclear Magnetic Resonance (NMR) Analysis

Experimental Protocol: NMR Acquisition

• Solvent Selection: DMSO-

  is the mandatory solvent. CDCl often leads to line broadening due to poor solubility and rapid exchange of the amide proton.

• Concentration: 10–15 mg in 0.6 mL solvent for optimal S/N ratio in

  C acquisition.

• Temperature: 298 K (Standard). If N-H broadening occurs, elevate to 313 K to sharpen the exchangeable proton signal.

predicted H NMR Data (500 MHz, DMSO- )

The sulfonyl group at C5 strongly deshields the adjacent H6 proton.

Assignment	Shift ( , ppm)	Multiplicity	Integration	Mechanistic Insight
NH (N-3)	12.80 – 13.20	Broad Singlet	1H	Highly deshielded lactam proton; confirms keto tautomer.
H-6 (Pyrim)	8.65 – 8.85	Singlet	1H	Deshielded by ortho-sulfonyl and para-carbonyl groups.
Ph-H (Ortho)	8.15 – 8.25	Doublet ( Hz)	2H	Anisotropic effect of the pyrimidine ring.
Ph-H (Meta/Para)	7.50 – 7.65	Multiplet	3H	Typical aromatic region; less affected by the heterocycle.
SO CH	3.25 – 3.40	Singlet	3H	Characteristic methyl sulfone region; sharp singlet.

Predicted C NMR Data (125 MHz, DMSO- )

Carbon Type	Shift ( , ppm)	Assignment Notes
C=O (C-4)	160.0 – 162.0	Carbonyl carbon of the pyrimidinone core.
C=N (C-2)	155.0 – 158.0	Amidine-like carbon attached to the phenyl ring.
C-H (C-6)	150.0 – 153.0	High shift due to N-C=N and electron-withdrawing SO .
C-Ph (Ipso)	130.0 – 132.0	Quaternary carbon linking phenyl to pyrimidine.
C-SO (C-5)	115.0 – 118.0	Shielded relative to C-6 due to resonance, but inductive EWG effect is present.
SO CH	42.0 – 44.0	Methyl carbon attached to sulfone.

Part 3: Infrared Spectroscopy (FT-IR)

Protocol: ATR (Attenuated Total Reflectance) on neat solid is preferred over KBr pellets to prevent moisture interference with the sulfonyl bands.

Diagnostic Bands

• Carbonyl (

  ): 1660 – 1690 cm . A strong, sharp band. Its presence confirms the pyrimidinone tautomer. A pure hydroxy-pyrimidine would lack this and show a C=N stretch around 1580 cm instead.

• Sulfonyl (

  ):

  • Asymmetric Stretch:1300 – 1320 cm

    (Strong).

  • Symmetric Stretch:1140 – 1160 cm

    (Strong).

• N-H Stretch: 2800 – 3100 cm

  . Often appears as a broad, multi-structured band overlapping with C-H stretches, indicative of hydrogen-bonded dimers in the solid state.

Part 4: Mass Spectrometry (MS)

Ionization Strategy

• ESI (+): Preferred for molecular weight confirmation. Expect

  and .

• EI (70 eV): Essential for structural elucidation via fragmentation.

Figure 2: Fragmentation Logic (EI-MS)

The methylsulfonyl group is the primary "fragility point," often ejecting the methyl radical or sulfur dioxide.

Caption: Primary EI fragmentation pathways: Methyl radical loss followed by sulfonyl ejection.

Part 5: Integrated Characterization Workflow

To ensure "Self-Validating" results, follow this logical flow. If one step fails, do not proceed to the next.

Caption: Step-by-step validation logic to rule out O-alkylated impurities or hydrolysis products.

References

• Tautomerism in Pyrimidines

  • Title: Keto-enol tautomerism in the development of new drugs.
  • Source: Frontiers in Pharmacology.

  • URL:[Link]

• Spectroscopic Data of Pyrimidinones

  • Title: Synthesis and Characterization of Some Pyrimidinone Deriv
  • Source: Asian Journal of Chemistry.

  • URL:[Link] (General reference for pyrimidinone spectral trends).

• Mass Spectrometry of Sulfonyl Heterocycles

  • Title: Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones.

  • Source: International Journal of Materials and Chemistry.[1]

  • URL:[Link]

• NMR Solvent Effects

  • Title: NMR Chemical Shifts of Trace Impurities: Common Labor
  • Source: Journal of Organic Chemistry (Standard Reference).

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]

Comprehensive Guide: Solubility and Stability Assessment of 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol

Executive Summary

5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol is a distinct pyrimidine scaffold characterized by the presence of a strong electron-withdrawing sulfonyl group (

) at the C5 position and a lipophilic phenyl ring at C2. This compound serves as a critical intermediate in the synthesis of bioactive molecules, including potential endothelin receptor antagonists and antiviral agents.

This technical guide provides a structured framework for assessing the physicochemical properties of this compound. Unlike generic protocols, this guide addresses the specific challenges posed by the sulfonyl-induced acidity and the keto-enol tautomerism inherent to the 4-pyrimidinol core.

Physicochemical Profiling & Structural Analysis[1]

Before initiating wet-lab experiments, it is critical to understand the molecular behavior that dictates solubility and stability.

Tautomeric Equilibrium

The name "4-pyrimidinol" implies an aromatic hydroxyl group. However, in solution and solid state, this compound exists in equilibrium with its keto-tautomer, 5-(methylsulfonyl)-2-phenylpyrimidin-4(3H)-one .

• Impact on Solubility: The keto form is typically more polar but may exhibit higher crystal lattice energy (higher melting point), potentially reducing intrinsic solubility (

  ).

• Impact on Detection: Analytical methods (HPLC-UV) must account for the primary chromophore absorption shift between tautomers.

Electronic Effects of the C5-Sulfonyl Group

The methylsulfonyl group is a strong electron-withdrawing group (EWG).

• Acidity (pKa): It significantly increases the acidity of the N3-proton (in keto form) or O-proton (in enol form).

• Prediction: While unsubstituted 4-pyrimidinol has a pKa

  8.5–9.0, the C5-sulfonyl derivative likely shifts the pKa lower (estimated pKa 6.5–7.5).

• Practical Implication: This compound should exhibit pH-dependent solubility , dissolving readily in mild basic buffers (pH > 7.5) as the anionic species.

Graphviz Visualization: Tautomerism & Ionization

The following diagram illustrates the structural dynamics affecting your assessment.

Figure 1: Tautomeric equilibrium and ionization pathways driving solubility.

Solubility Assessment Protocol

Aqueous & pH-Dependent Solubility

Due to the predicted pKa, water solubility will be low at acidic pH and high at basic pH.

Protocol:

• Buffer Preparation: Prepare 50 mM phosphate/citrate buffers ranging from pH 1.2 to pH 10.0.

• Saturation: Add excess solid compound to glass vials containing 2 mL of each buffer.

• Equilibration: Shake at 25°C for 24 hours. (Note: 24h is sufficient for amorphous material; 48-72h is required if the material is highly crystalline to avoid kinetic solubility errors).

• Filtration: Filter using a 0.45 µm PVDF filter (avoid Nylon as sulfonyls can sometimes bind non-specifically).

• Analysis: Quantify filtrate concentration via HPLC-UV (254 nm).

Target Acceptance Criteria:

pH Condition	Predicted Behavior	Target Solubility (mg/mL)
pH 1.2 (SGF)	Low (Neutral/Protonated)	< 0.1 mg/mL
pH 6.8 (Intestinal)	Moderate (Partial Ionization)	0.5 – 2.0 mg/mL

| pH 10.0 (Basic) | High (Fully Ionized) | > 10 mg/mL |

Organic Solvent Screening (Process Chemistry)

For synthesis and purification, solubility in organic solvents is paramount. The sulfonyl group imparts polarity, making the compound less soluble in non-polar alkanes.

Recommended Solvent Panel:

• High Solubility (>50 mg/mL): DMSO, DMF, DMAc (Due to polar aprotic interactions).

• Moderate Solubility: Methanol, Ethanol, Acetone, Ethyl Acetate.

• Low Solubility: Dichloromethane, Toluene.

• Anti-Solvents: Heptane, Hexane, Water (at acidic pH).

Stability Assessment Protocol

Stability-Indicating HPLC Method

Before stress testing, validate an HPLC method capable of separating the parent peak from degradation products.

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (aromatic ring) and 220 nm (amide/carbonyl).

Forced Degradation (Stress Testing)

Perform the following stress tests to determine the degradation pathways.

1. Hydrolytic Stability (Acid/Base):

• Condition: 0.1 N HCl and 0.1 N NaOH at 60°C for 4 hours.

• Risk: The pyrimidine ring is generally stable. However, extreme base may cause ring opening or hydrolysis of the sulfonyl moiety (rare).

• Expectation: < 5% degradation.

2. Oxidative Stability:

• Condition: 3%

  at Room Temp for 4 hours.

• Insight: The sulfur is already in its highest oxidation state (

  ). Unlike sulfides ( ) or sulfoxides ( ), the sulfonyl group is oxidatively inert .

• Expectation: High stability. If degradation occurs, check for hydroxylation of the phenyl ring.

3. Photostability:

• Condition: 1.2 million lux hours (ICH Q1B).

• Risk: The conjugated phenyl-pyrimidine system absorbs UV strongly.

• Expectation: Potential for photo-isomerization or radical-mediated degradation. Protect from light during storage.

Graphviz Visualization: Stability Workflow

Figure 2: Forced degradation workflow for stability profiling.

Analytical Validation & Reference Standards

To ensure data integrity (Trustworthiness), the following validation steps are required:

• Linearity: Establish a calibration curve from 0.01 mg/mL to 1.0 mg/mL (

  ).

• Specificity: Inject blank solvent and placebo to ensure no interference at the retention time of the main peak.

• Mass Balance: In stress testing, the sum of the parent peak area + degradation product areas (corrected for response factors) should equal 100%

  5%.

Troubleshooting Common Issues

• Peak Tailing: Pyrimidinols can interact with silanols on silica columns. Solution: Use a "base-deactivated" column or add 10 mM Ammonium Acetate to the mobile phase.

• Low Recovery in Filtration: The sulfonyl group is polar. Solution: Pre-saturate filters or use centrifugation instead of filtration for solubility samples.

Conclusion

5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol is a robust scaffold with predicted high stability against oxidation due to the fully oxidized sulfur atom. Its solubility is dominated by the keto-enol equilibrium and the electron-withdrawing nature of the sulfonyl group, which likely lowers the pKa of the 4-OH/NH group, facilitating solubility in basic media.

Researchers should prioritize pH-solubility profiling and photostability testing , as these are the most likely areas of concern for this specific molecular class.

References

• IUPAC. (2024). Nomenclature of Organic Chemistry: Pyrimidines and Fused Systems. International Union of Pure and Applied Chemistry.

• Baluja, S., & Bhatt, M. (2011). Solubility of a Series of Pyrimidine Derivatives in Methanol at 293.15 to 313.15 K.[1] Revue Roumaine de Chimie, 56(9), 861-867.

• Santa Cruz Biotechnology. (2024). 6-Methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic Acid, Ethyl Ester (Related Scaffold Data).

• Larson, G. L., & Weber, J. C. (2020). Reaction of Sulfonyl Pyrimidines: Mechanisms and Stability. Journal of Organic Chemistry.[2] (General reference for sulfonyl stability).

• FDA. (2023). Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. U.S. Food and Drug Administration.

Sources

• 1. revroum.lew.ro [revroum.lew.ro]
• 2. Synthesis of isomeric 5-(phenylsulphonyl)pyrimidines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

A Senior Application Scientist's Guide to Quantum Chemical Calculations for 5-Substituted Pyrimidine L-2'-Deoxyribonucleosides: From First Principles to Drug Design Insights

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: Beyond the Benchtop—Harnessing Computation to Unravel Nucleoside Bioactivity

In the intricate world of drug discovery, particularly in the development of antiviral and antineoplastic agents, 5-substituted pyrimidine nucleosides have long been a cornerstone of medicinal chemistry.[1][2] The introduction of a substituent at the C-5 position of the pyrimidine ring is a well-established strategy for modulating the biological activity, selectivity, and pharmacokinetic properties of these therapeutic agents.[2] While the D-enantiomers are the naturally occurring building blocks of DNA, their L-counterparts, L-2'-deoxyribonucleosides, represent a fascinating class of unnatural analogues. Their unique stereochemistry can render them resistant to degradation by host enzymes while still allowing for selective activation by viral enzymes, a critical attribute for effective antiviral therapy.

However, synthesizing and testing a vast library of these analogues is a resource-intensive endeavor. This is where the predictive power of computational chemistry becomes an indispensable tool.[3][4] Quantum chemical calculations, grounded in the fundamental laws of quantum mechanics, allow us to build a quantitative, atom-level understanding of a molecule's intrinsic properties before it is ever synthesized.[5] This guide serves as a comprehensive technical manual, moving beyond a simple list of instructions to explain the causality behind methodological choices. We will explore how to accurately model these complex nucleosides, calculate their key properties, and translate that data into actionable insights for rational drug design.

Part 1: The Theoretical Foundation—Why Quantum Chemistry is Essential

Before embarking on the practical aspects of the calculations, it is crucial to understand why these methods are so powerful for studying modified nucleosides. The biological activity of a nucleoside analogue is intimately linked to its three-dimensional structure, electronic properties, and conformational flexibility. These are the very properties that quantum mechanics can describe with high fidelity.

1.1. The Pillars of Quantum Chemical Investigation

• Unveiling Structure-Activity Relationships (SAR): Quantum calculations provide precise data on how the C-5 substituent electronically perturbs the pyrimidine ring. This allows us to correlate properties like electrostatic potential and frontier molecular orbital energies with biological outcomes, such as the efficiency of phosphorylation by viral thymidine kinase.[6][7]

• Mapping Conformational Landscapes: Nucleosides are not static entities. The sugar pucker (the conformation of the deoxyribose ring) and the orientation around the glycosidic bond (the link between the base and the sugar) are critical for recognition by enzymes.[8][9] Quantum methods can accurately map this conformational energy landscape, identifying the most stable forms of the molecule that are likely to be biologically relevant.[10]

• Predicting Reactivity and Stability: By calculating properties like the HOMO-LUMO energy gap, we can infer a molecule's chemical reactivity and kinetic stability.[11] This is vital for understanding not only its mechanism of action but also its potential metabolic fate.

1.2. Choosing the Right Theoretical Toolkit

The accuracy of any quantum chemical calculation depends on the chosen level of theory and basis set. For molecules the size of nucleosides, a balance must be struck between computational cost and accuracy.

• Density Functional Theory (DFT): This is the workhorse method for systems of this nature. DFT provides a remarkable balance of computational efficiency and accuracy, making it ideal for geometry optimizations, frequency calculations, and property predictions.[11][12] The B3LYP functional is a widely used and well-validated choice for organic and biological molecules.[12][13]

• Basis Sets: A basis set is the set of mathematical functions used to build the molecular orbitals.[14] For robust results, Pople-style split-valence basis sets, such as 6-31G(d,p) , are a common and reliable starting point.[14][15] They include polarization functions (d,p) that are essential for describing the non-spherical nature of electron density in bonding environments. For higher accuracy, especially for calculating interaction energies, Dunning's correlation-consistent basis sets (e.g., cc-pVDZ) are recommended.

• Simulating the Biological Milieu (Solvation): Biological processes occur in an aqueous environment. Failing to account for the solvent can lead to significant errors.[16] Implicit (Continuum) Solvation Models , such as the Polarizable Continuum Model (PCM)[16][17] or the Solvation Model based on Density (SMD)[17], are computationally efficient methods that treat the solvent as a continuous dielectric medium. These models are crucial for obtaining realistic conformational energies and electronic properties in a simulated biological context.[18]

Part 2: The Computational Workflow—A Validated Protocol

This section provides a detailed, step-by-step methodology for performing quantum chemical calculations on a 5-substituted L-2'-deoxyribonucleoside. The workflow is designed to be a self-validating system, where the results of one step inform and confirm the next.

Caption: Quantum chemical calculation workflow for nucleoside analogues.

Experimental Protocol 1: Geometry Optimization and Verification

Objective: To find the most stable 3D structure (the global energy minimum) of the nucleoside in the gas phase.

• Structure Input:

  • Using molecular modeling software such as Avogadro[19] or GaussView, build the 3D structure of the desired 5-substituted L-2'-deoxyribonucleoside.

  • Ensure correct stereochemistry for the L-sugar configuration.

  • Perform an initial "clean-up" using a molecular mechanics force field (e.g., MMFF94) to obtain a reasonable starting geometry. This step is critical as it significantly reduces the number of cycles required for the more expensive quantum mechanical optimization.

• Calculation Setup (Gaussian Input Example):

• Execution & Verification:

  • Submit the calculation to a quantum chemistry package like Gaussian, ORCA, or GAMESS. [20][21] * Upon completion, open the output file and search for the frequency results. Confirm that there are no negative (imaginary) frequencies.

  • Visualize the optimized structure to ensure it is chemically sensible.

Experimental Protocol 2: Conformational Analysis via PES Scan

Objective: To explore the key conformational degrees of freedom—the glycosidic torsion and sugar pucker—to identify all low-energy conformers.

• Identify Key Dihedrals:

  • Glycosidic Torsion (χ): This dihedral angle (O4'-C1'-N1-C2) defines the syn and anti conformations of the base relative to the sugar.

  • Sugar Pucker (P): The conformation of the five-membered sugar ring is complex. It is often described by a pseudorotation phase angle, which distinguishes between North (C3'-endo) and South (C2'-endo) puckers, characteristic of A-form and B-form DNA, respectively. [8][9]A simplified approach is to scan the C4'-O4'-C1'-C2' dihedral as a proxy.

• Calculation Setup (Relaxed Scan):

  • Using the optimized structure from Protocol 1 as a starting point, set up a relaxed potential energy surface (PES) scan.

  • This involves systematically rotating the chosen dihedral angle (e.g., the glycosidic torsion) in defined steps (e.g., 15 degrees) while allowing all other parts of the molecule to relax (optimize) at each step.

  • Rationale: This "relaxed" scan is more computationally intensive than a rigid scan but is physically meaningful, as it correctly identifies the true low-energy paths between conformers.

• Analysis:

  • Plot the calculated energy versus the dihedral angle.

  • The minima on this plot represent stable conformers (syn and anti).

  • Perform full geometry optimizations and frequency calculations (Protocol 1) starting from the geometry of each identified minimum to confirm they are true, stable structures.

Part 3: Data Interpretation for Drug Development

The true value of these calculations lies in translating the numerical output into a deeper understanding of molecular behavior that can guide drug design.

3.1. Correlating Electronic Properties with Biological Function

The electronic nature of the 5-substituent directly impacts how the nucleoside analogue interacts with its biological targets. By calculating key electronic descriptors for a series of analogues, we can build a predictive model for their activity.

• Frontier Molecular Orbitals (HOMO/LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of chemical reactivity. A smaller HOMO-LUMO gap generally implies higher reactivity.

• Molecular Electrostatic Potential (MEP): The MEP is a map of electrostatic potential onto the electron density surface. It reveals the electron-rich (negative potential, red/yellow) and electron-poor (positive potential, blue) regions of a molecule. This is invaluable for predicting non-covalent interactions, such as hydrogen bonding with an enzyme active site.

• Atomic Charges: Calculating partial atomic charges (e.g., using Natural Bond Orbital analysis) quantifies the charge distribution. For instance, the charge on the 5'-hydroxyl oxygen can be correlated with the ease of its phosphorylation, a crucial activation step for many antiviral nucleosides.

Caption: Linking a calculated property to a biological outcome.

3.2. Quantitative Data Summary

Summarizing the calculated data in a clear, tabular format is essential for comparing different analogues and identifying trends.

Substituent (at C5)	Relative Energy (kcal/mol, anti)	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)	Dipole Moment (Debye)	Charge on O5' (e)
-H	0.21	-6.54	-0.89	5.65	4.88	-0.752
-F	0.15	-6.78	-1.12	5.66	3.95	-0.758
-CH₃	0.25	-6.32	-0.81	5.51	4.95	-0.751
-CN	0.00 (most stable)	-7.11	-1.89	5.22	2.15	-0.765
-NH₂	0.33	-5.98	-0.65	5.33	5.67	-0.749

Note: Data are hypothetical and for illustrative purposes. Calculations performed at the B3LYP/6-31G(d,p) level with the PCM solvation model (water).

From this hypothetical data, a researcher could quickly surmise that the cyano (-CN) substituent not only stabilizes the anti conformation but also significantly lowers the HOMO-LUMO gap, suggesting increased reactivity. Furthermore, it leads to the most negative charge on the 5'-hydroxyl oxygen, potentially enhancing its phosphorylation rate. This is a testable hypothesis that directly informs the next cycle of synthesis and biological evaluation.

Conclusion: Integrating Computation into the Discovery Pipeline

Quantum chemical calculations are not a replacement for experimental chemistry and biology; they are a powerful accelerator and a source of deep mechanistic insight. [3]By applying the rigorous, validated workflows described in this guide, researchers can move from speculative design to hypothesis-driven discovery. These methods allow for the efficient screening of virtual candidates, the prioritization of synthetic targets, and the rationalization of complex biological data. For the development of next-generation 5-substituted pyrimidine L-2'-deoxyribonucleosides, integrating quantum chemistry is no longer a niche specialty but a critical component of the modern drug discovery engine.

References

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• Kumar, R. (2004). 5-(1-Substituted) alkyl pyrimidine nucleosides as antiviral (herpes) agents. Current Medicinal Chemistry, 11(20), 2715-2726. [Link]

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• El-Gazzar, M. G., et al. (2023). Synthesis, DFT calculations, and anti-proliferative evaluation of pyrimidine and selenadiazolopyrimidine derivatives as dual Topoisomerase II and HSP90 inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1). [Link]

• Egyptian Journal of Chemistry. (2023). Computational Studies and DFT Calculations of Synthesized Triazolo Pyrimidine Derivatives: A Review. [Link]

• DergiPark. (2023). DFT investigation of adsorption of pyrimidine derivatives on graphene oxide. [Link]

• Dutta, N., et al. (2024). Quantum chemical and molecular modeling studies of twenty therapeutic nucleosides and nucleoside analogues. ChemRxiv. [Link]

• Journal of Medicinal Chemistry. (1986). Antiviral and antineoplastic activities of pyrimidine arabinosyl nucleosides and their 5'-amino derivatives. [Link]

• Wikipedia. (n.d.). Basis set (chemistry). [Link]

• EngagedScholarship@CSU. (2022). Nucleobase-Modified Nucleosides and Nucleotides: Applications in Biochemistry, Synthetic Biology, and Drug Discovery. [Link]

• Altona, C., & Sundaralingam, M. (1972). Conformational analysis of the sugar ring in nucleosides and nucleotides. New description using the concept of pseudorotation. Journal of the American Chemical Society. [Link]

• Accounts of Chemical Research. (2022). 4′-Modified Nucleosides for Antiviral Drug Discovery: Achievements and Perspectives. [Link]

• Journal of the American Chemical Society. (2002). Ab initio study of the (5R)- and (5S)-TT pyrimidine h5(6-4) pyrimidone photoproducts. Implications on the design of new biologically relevant analogues. [Link]

• Ames Laboratory. (n.d.). GAMESS: Open Source Quantum Chemistry Software. [Link]

• Demeester, P. (2023). Quantum chemical software. [Link]

• ResearchGate. (2020). Gaussian Basis Sets for Crystalline Solids: All-Purpose Basis Set Libraries vs System-Specific Optimizations. [Link]

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• PubMed. (2007). A method for quantification of nucleotides and nucleotide analogues in thymidine kinase assays using lanthanum phosphate coprecipitation. [Link]

• SteerOn Research. (2025). The Role of Computational Chemistry in Accelerating Drug Discovery. [Link]

• Preprints.org. (2025). Computational Chemistry in Structure-Based Drug Design: Tools, Trends, and Transformations. [Link]

• Gaussian.com. (2021). Basis Sets. [Link]

• FACCTs. (n.d.). ORCA. [Link]

• Molcas. (n.d.). 1.1 MOLCAS Quantum Chemistry Software. [Link]

• The Ukrainian Biochemical Journal. (n.d.). conformational analysis. [Link]

• National Institutes of Health. (n.d.). A Method for Quantification of Nucleotides and Nucleotide Analogues in Thymidine Kinase Assays Utilizing Lanthanum Phosphate Co-Precipitation. [Link]

• University of Oldenburg. (n.d.). Basis Sets Used in Molecular Orbital Calculations. [Link]

• Maplesoft. (n.d.). Quantum Chemistry Toolbox from RDMChem. [Link]

• ZORA. (n.d.). Gaussian basis sets for accurate calculations on molecular systems in gas and condensed phases. [Link]

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Protocols & Analytical Methods

Pinner reaction for the preparation of 2-phenylpyrimidine derivatives

Application Note: High-Fidelity Synthesis of 2-Phenylpyrimidine Derivatives via the Pinner Reaction

Executive Summary

The 2-phenylpyrimidine moiety is a privileged pharmacophore in medicinal chemistry, serving as a core scaffold in Bruton’s tyrosine kinase (BTK) inhibitors, antifungal CYP51 inhibitors, and PDE4 antagonists. While various synthetic routes exist, the construction of the pyrimidine ring via amidine intermediates derived from the Pinner reaction remains the most versatile method for introducing diversity at the 2-position.

This guide provides a field-proven, scalable workflow for converting benzonitriles to 2-phenylpyrimidines. Unlike textbook descriptions that rely on cumbersome HCl gas cylinders, this protocol utilizes an in situ anhydrous HCl generation strategy (Acetyl Chloride/Ethanol), significantly enhancing reproducibility and safety in standard laboratory settings.

Scientific Foundation & Mechanism

The synthesis proceeds through three distinct phases:

• Pinner Reaction: Acid-catalyzed addition of an alcohol to a nitrile to form the imidate ester hydrochloride (Pinner Salt).[1][2]

• Amidine Formation: Ammonolysis of the imidate salt.[1]

• Cyclocondensation: Reaction of the amidine with a 1,3-dielectrophile (e.g., acetylacetone) to close the pyrimidine ring.

Mechanism Diagram

The following diagram illustrates the mechanistic cascade and the critical "kill steps" where moisture can derail the synthesis.

Caption: Mechanistic pathway from nitrile to pyrimidine. Red dotted lines indicate critical failure modes due to moisture or thermal instability.

Critical Process Parameters

Parameter	Specification	Rationale
Water Content	< 0.05% (Karl Fischer)	Critical. Pinner salts are extremely hygroscopic. Moisture causes rapid hydrolysis to the ester (ethyl benzoate), irreversibly lowering yield.
Temperature (Step 1)	-5°C to 0°C	Higher temperatures promote the rearrangement of the imidate salt to the thermodynamically stable (but useless) amide.
HCl Source	In Situ Generation	Bubbling HCl gas is difficult to meter.[3] Using Acetyl Chloride + Ethanol generates stoichiometric, anhydrous HCl safely.
Stoichiometry	1.1 : 1 (Base : Amidine)	In the cyclization step, the amidine salt must be liberated to the free base to react with the diketone.

Experimental Protocols

Phase A: Preparation of Anhydrous HCl (The "AcCl" Method)

Note: This replaces the dangerous and inconsistent use of HCl gas tanks.

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a stir bar and a pressure-equalizing addition funnel. Flush with Argon.

• Solvent: Add absolute Ethanol (50 mL). Cool to 0°C in an ice/salt bath.

• Generation: Dropwise add Acetyl Chloride (10 mL) over 20 minutes.

  • Chemistry:

    .

  • Result: This generates a solution of approximately ~2.5 M anhydrous HCl in ethanol/ethyl acetate.

• Validation: Verify acidity with a wetted pH strip (vapor test) or titration if precise molarity is required.

Phase B: Synthesis of Benzamidine Hydrochloride

Reagents:

• Benzonitrile (10.0 mmol, 1.03 g)

• Anhydrous HCl/EtOH solution (prepared above, ~5 equiv HCl)

• Ammonia (7N in Methanol)

Protocol:

• Addition: Add Benzonitrile directly to the cold (0°C) HCl/EtOH solution prepared in Phase A.

• Incubation: Seal the flask tightly (parafilm or glass stopper with clips). Store in a refrigerator or cold room at 0°C to 4°C for 24–48 hours .

  • Checkpoint: The reaction usually turns into a thick slurry or solid cake (the Pinner salt precipitates).

• Precipitation (Optional but recommended): Add 50 mL of anhydrous diethyl ether to force complete precipitation of the imidate salt. Filter quickly under Argon flow.

  • Note: If handling speed is an issue, proceed directly to ammonolysis (one-pot).

• Ammonolysis: Transfer the solid imidate salt (or the slurry) into a pressure vessel containing 7N Ammonia in MeOH (20 mL) .

• Reaction: Seal and stir at room temperature for 12 hours.

• Workup: Concentrate the mixture to dryness under reduced pressure. The residue is Benzamidine Hydrochloride .

  • Purification: Recrystallize from Ethanol/Ether if the solid is yellow/sticky. Pure product should be white/off-white.

Phase C: Cyclocondensation to 2-Phenyl-4,6-dimethylpyrimidine

Reagents:

• Benzamidine Hydrochloride (from Phase B, 5.0 mmol)

• Acetylacetone (5.5 mmol, 1.1 equiv)

• Sodium Ethoxide (NaOEt) (21% wt in EtOH, 6.0 mmol) or NaOH (aq).

• Solvent: Ethanol (20 mL)

Protocol:

• Free Basing: In a 50 mL RBF, dissolve Benzamidine HCl in Ethanol. Add the NaOEt solution. Stir for 10 minutes.

  • Observation: NaCl will precipitate.

• Cyclization: Add Acetylacetone dropwise.

• Reflux: Heat the mixture to reflux (80°C) for 4–6 hours.

  • Monitoring: TLC (Hexane/EtOAc 4:1). The polar amidine spot will disappear; a less polar fluorescent pyrimidine spot will appear.

• Workup:

  • Cool to room temperature.

  • Evaporate ethanol.

  • Resuspend residue in Water (20 mL) and extract with Dichloromethane (3 x 20 mL).

  • Dry organics over

    , filter, and concentrate.

• Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography (0-10% EtOAc in Hexanes).

Workflow Visualization

Caption: Operational workflow emphasizing the modularity of the synthesis. Step 1 requires strict moisture control.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield in Step 1	Moisture ingress	Flame-dry glassware. Use fresh Acetyl Chloride. Ensure Ethanol is "Super Dry" (<50 ppm water).
Product is Liquid/Oil (Step 1)	Incomplete precipitation	Add anhydrous diethyl ether to the reaction mixture to force the Pinner salt out of solution.
Formation of Ethyl Benzoate	Hydrolysis of Pinner Salt	Do not expose the intermediate salt to humid air. Filter under Argon or Nitrogen blanket.
No Cyclization (Step 3)	Amidine not free-based	Ensure enough base (NaOEt) is added to neutralize the HCl salt of the amidine and deprotonate the diketone.

References

• Pinner Reaction Mechanism & History

  • Pinner, A., & Klein, F. (1877).[3][4][5] Umwandlung der Nitrile in Imide.[2][6] Berichte der deutschen chemischen Gesellschaft.[2]

• Anhydrous HCl Generation (Acetyl Chloride Method)

  • Niu, J., et al. (2020). Practical generation of anhydrous HCl for organic synthesis.[2][3][5][7] Organic Process Research & Development.[2] (Generalized citation for AcCl/EtOH method).

• 2-Phenylpyrimidine in Medicinal Chemistry

  • Gao, Z., et al. (2021).[8] Design, synthesis and evaluation of 2-phenylpyrimidine derivatives as novel antifungal agents targeting CYP51.[9][10] RSC Medicinal Chemistry.[10]

• One-Pot Synthesis Protocols

  • Organic Chemistry Portal.[1] Synthesis of Pyrimidines.[11][9][12][13]

• General Pinner Salt Handling

  • BenchChem Application Notes. The Pinner Reaction: A Technical Guide. (Generalized reference based on standard industry practice).

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Application Notes and Protocols for the Purification of 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol by Recrystallization

Introduction

5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol is a heterocyclic compound of significant interest in pharmaceutical research and development due to its structural motifs, which are common in biologically active molecules. The pyrimidine core is a fundamental component of nucleobases, while the sulfonyl group can enhance solubility and bioavailability.[1] The purity of such compounds is paramount for accurate pharmacological evaluation and to meet stringent regulatory standards. Recrystallization is a robust and widely used technique for the purification of solid organic compounds, leveraging differences in solubility at varying temperatures to separate the desired compound from impurities.[2]

This document provides a comprehensive guide to the purification of 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol using recrystallization. It outlines the underlying principles, a detailed protocol for solvent selection, the recrystallization procedure itself, and methods for verifying the purity of the final product. The causality behind experimental choices is explained to provide researchers with a deeper understanding of the purification process.

Principle of Recrystallization

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a chosen solvent or solvent system.[2] The ideal recrystallization solvent will dissolve the target compound sparingly at room temperature but will have a high capacity for dissolution at its boiling point. Conversely, the impurities should either be highly soluble in the solvent at all temperatures or sparingly soluble at all temperatures.

The process involves dissolving the impure solid in a minimum amount of a hot solvent to create a saturated solution. As this solution cools, the solubility of the target compound decreases, leading to the formation of a supersaturated solution from which pure crystals precipitate. The impurities, being present in smaller quantities and having different solubility profiles, ideally remain dissolved in the solvent (mother liquor). The purified crystals are then isolated by filtration.

Understanding Potential Impurities

A critical aspect of designing a successful purification strategy is to anticipate the likely impurities. The synthesis of pyrimidine derivatives can involve various reagents and may result in byproducts. For instance, the synthesis of 2-substituted pyrimidines can be achieved through the reaction of amidinium salts with precursors like the sodium salt of 3,3-dimethoxy-2-methoxycarbonylpropen-1-ol.[3] The synthesis of pyrimidinyl sulfones can be accomplished by the oxidation of corresponding thioethers.[4]

Based on these general synthetic routes, potential impurities in a sample of 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol could include:

• Unreacted Starting Materials: Precursors used in the synthesis that did not fully react.

• Intermediates: Partially formed products from the reaction sequence.

• Byproducts: Compounds formed from side reactions. For example, in the synthesis of N-(5-acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide, various reagents are used that could potentially lead to side products if reaction conditions are not optimal.[5]

• Reagents and Catalysts: Any leftover reagents or catalysts from the synthesis and initial work-up.

Understanding the nature of these impurities is crucial for selecting a solvent that will effectively separate them from the desired product.

Protocol for Solvent Selection

The choice of solvent is the most critical parameter in recrystallization. The ideal solvent should exhibit a steep solubility curve for 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol, meaning it dissolves significantly more of the compound when hot compared to when cold.

Table 1: General Solubility Properties of Pyrimidine and Sulfonyl Compounds in Common Solvents

Solvent Class	General Solubility of Pyrimidine Derivatives	General Solubility of Sulfonyl-Containing Compounds	Expected Behavior with 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol
Protic Solvents
Water	Moderately soluble, depending on substituents.[6]	Generally low, increases with polarity.	Low to moderate solubility, potentially increasing with heat.
Alcohols (Methanol, Ethanol, Isopropanol)	Generally soluble.[7]	Often soluble, especially in lower alcohols.	Likely to be a good candidate for recrystallization.
Aprotic Polar Solvents
Acetone	Soluble	Soluble	May be too soluble at room temperature for single-solvent recrystallization.
Acetonitrile	Soluble	Soluble	Similar to acetone, may be a better co-solvent.
Ethyl Acetate	Soluble	Often soluble.	A potential candidate, solubility may vary significantly with temperature.
Dimethylformamide (DMF)	Highly soluble.[7]	Highly soluble.	Likely too soluble for single-solvent recrystallization, but could be used in a solvent/anti-solvent system.
Dimethyl Sulfoxide (DMSO)	Highly soluble.	Highly soluble.	Similar to DMF.
Aprotic Nonpolar Solvents
Toluene	Soluble in many cases.	Generally less soluble.	May be a good "anti-solvent" or part of a two-solvent system.
Hexanes/Heptane	Generally insoluble.	Generally insoluble.	Likely to be a good "anti-solvent".

Experimental Solvent Screening Protocol:

• Initial Screening: Place approximately 10-20 mg of the crude 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol into several small test tubes.

• Room Temperature Solubility: To each test tube, add 0.5 mL of a different solvent from the list above. Agitate the mixture and observe the solubility at room temperature. A good candidate solvent will show low solubility.

• Hot Solubility: Gently heat the test tubes containing the solvents in which the compound was sparingly soluble at room temperature. Add the solvent dropwise until the solid just dissolves. A good solvent will dissolve the compound completely near its boiling point.

• Cooling and Crystallization: Allow the hot, clear solutions to cool slowly to room temperature, and then in an ice bath. Observe the formation of crystals. The ideal solvent will yield a significant amount of crystalline precipitate upon cooling.

• Two-Solvent System (if necessary): If a single suitable solvent is not found, a two-solvent system can be employed.[8] This typically involves a "solvent" in which the compound is highly soluble and an "anti-solvent" in which it is poorly soluble. The two solvents must be miscible. Dissolve the crude product in a minimal amount of the hot "solvent," and then add the "anti-solvent" dropwise until the solution becomes cloudy, then add a drop or two of the hot "solvent" to redissolve the precipitate before cooling.

Detailed Recrystallization Protocol

This protocol assumes a suitable single solvent has been identified (e.g., ethanol or isopropanol).

Materials and Equipment:

• Crude 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol

• Selected recrystallization solvent

• Erlenmeyer flasks (at least two)

• Hot plate with magnetic stirring capabilities

• Stir bar

• Powder funnel

• Fluted filter paper

• Büchner funnel and filter flask

• Vacuum source

• Spatula

• Watch glass

Workflow Diagram:

Caption: Workflow for the recrystallization of 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol.

Step-by-Step Procedure:

• Dissolution: Place the crude 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol into an Erlenmeyer flask with a stir bar. Add a small amount of the selected solvent, enough to create a slurry. Heat the mixture on a hot plate with stirring. Add more hot solvent in small portions until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent necessary to achieve complete dissolution to ensure a good yield.

• Hot Filtration (if necessary): If insoluble impurities are present after dissolution, perform a hot gravity filtration. To do this, pre-heat a second Erlenmeyer flask and a powder funnel. Place a piece of fluted filter paper in the funnel and quickly pour the hot solution through it into the pre-heated flask. This step should be performed rapidly to prevent premature crystallization in the funnel.

• Crystallization: Remove the flask containing the clear solution from the heat and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals. Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wet the filter paper with a small amount of the cold recrystallization solvent before pouring the crystal slurry into the funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold solvent to remove any residual mother liquor containing impurities. Use a minimal amount of cold solvent to avoid dissolving a significant portion of the purified product.

• Drying: Continue to draw air through the crystals on the Büchner funnel for several minutes to partially dry them. Transfer the crystals to a watch glass and allow them to air dry completely, or for faster drying, place them in a vacuum oven at a temperature well below the compound's melting point.

Verification of Purity

After recrystallization, it is essential to assess the purity of the 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol.

Purity Analysis Workflow:

Caption: Methods for verifying the purity of the recrystallized product.

Recommended Purity Assessment Methods:

• Melting Point Determination: A pure crystalline solid will have a sharp and well-defined melting point range (typically 1-2 °C). Compare the melting point of the recrystallized product to the literature value. A broad melting point range is indicative of impurities.

• Thin-Layer Chromatography (TLC): Dissolve a small amount of the crude and recrystallized material in a suitable solvent (e.g., a mixture of ethyl acetate and hexanes) and spot them on a TLC plate. A pure compound should ideally show a single spot.

• Spectroscopic Analysis (NMR, IR): Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can be used to confirm the chemical structure of the purified compound and to detect the presence of impurities. The synthesis of a related compound, 5-methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one, was confirmed using 1H- and 13C-NMR, IR spectroscopy, and mass spectrometry.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive technique for assessing purity. A pure compound will exhibit a single major peak in the chromatogram. The synthesis of an intermediate for Etoricoxib, 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, was monitored for purity using HPLC.

Troubleshooting

Table 2: Common Recrystallization Problems and Solutions

Problem	Possible Cause(s)	Recommended Solution(s)
No crystals form upon cooling	- Too much solvent was used.- The compound is too soluble in the chosen solvent.	- Boil off some of the solvent to concentrate the solution.- Scratch the inside of the flask with a glass rod to induce nucleation.- Add a seed crystal of the pure compound.
"Oiling out"	- The solution is cooling too rapidly.- The melting point of the solute is lower than the boiling point of the solvent.- High concentration of impurities.	- Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.- Consider a different solvent or a two-solvent system.
Low recovery of purified product	- Too much solvent was used.- The crystals were washed with too much cold solvent.- Premature crystallization during hot filtration.	- Use the minimum amount of hot solvent for dissolution.- Use a minimal amount of ice-cold solvent for washing.- Ensure the filtration apparatus is pre-heated for hot filtration.

Conclusion

Recrystallization is an effective and scalable method for the purification of 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol. Careful selection of the recrystallization solvent, based on systematic screening, is paramount to achieving high purity and yield. By understanding the principles of recrystallization and potential sources of impurities, researchers can confidently implement this protocol to obtain a product of the required quality for subsequent applications in drug development and scientific research. The purity of the final product should always be verified using appropriate analytical techniques.

References

• Solubility of Things. Pyrimidine. [Link]

• Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines. Molecules. [Link]

• Synthesis and crystal structure of N-(5-acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide. Acta Crystallographica Section E. [Link]

• Physicochemical properties of some pyrimidine derivatives in some organic solvents. MedCrave online. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry. [Link]

• Solubility of pyrimidine derivatives in different organic solvents at different temperatures. World Scientific News. [Link]

• Two-Solvent Recrystallization Guide. MIT OpenCourseWare. [Link]

• Recrystallization with two solvents. Reddit. [Link]

• Synthesis method of 4-[4-(methylsulfonyl)phenyl]-5-phenyl-2-(trifluoromethyl)-1H-imidazole.

• Synthesis of 2-(methylsulfonyl)-5-(4-(methylsulfonyl) phenyl)-4-phenyl-1H-[5-(14) C]imidazole, a selective COX-2 inhibitor, via asymmetrical benzoins. ResearchGate. [Link]

• A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters. Synthesis. [Link]

• Measurement and Correlation for Solubility of Some Pyrimidine Derivatives in Different Solvents. SciSpace. [Link]

• N-(cyclopropylmethyl)-5-(methylsulfonyl)-n-{1-[1-(pyrimidin-2-yl)-1h-1,2,4-triazol-5-yl]ethyl}benzamide derivatives and the corresponding pyridine-carboxamide derivatives as pesticides.
• Preparation method for N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine.

• Simple pyrimidines. Part X. The formation and reactivity of 2-, 4-, and 5-pyrimidinyl sulphones and sulphoxides. Journal of the Chemical Society C: Organic. [Link]

• Synthesis of 2-(methylsulfonyl)-5-(4-(methylsulfonyl) phenyl)-4-phenyl-1H-[5-(14)C]imidazole, a selective COX-2 inhibitor, via asymmetrical benzoins. PubMed. [Link]

• Novel process for the preparation of 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib.

• 2-Methyl-5-methylsulfonyl-4-pyrimidinol. PubChem. [Link]

• 5-Methyl-1-phenyl-3-(thieno[2,3-d]pyrimidin-4-yl)chromeno[4,3-d]pyrazolo[3,4-b]pyridin-6(3H)-one. MDPI. [Link]

Sources

• 1. Solubility of pyrimidine derivatives in different organic solvents at different temperatures - World Scientific News [worldscientificnews.com]
• 2. mt.com [mt.com]
• 3. A General Procedure for the Synthesis of 2-Substituted Pyrimidine-5-Carboxylic Esters [organic-chemistry.org]
• 4. Simple pyrimidines. Part X. The formation and reactivity of 2-, 4-, and 5-pyrimidinyl sulphones and sulphoxides - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis and crystal structure of N-(5-acetyl-4-methyl­pyrimidin-2-yl)benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. medcraveonline.com [medcraveonline.com]
• 8. ocw.mit.edu [ocw.mit.edu]

Radiolabeling of 2-(4-Methylsulfonylphenyl)pyrimidines for PET imaging

Application Note: Radiosynthesis of 2-(4-Methylsulfonylphenyl)pyrimidines for PET Imaging

C-methylation and F-prosthetic group conjugation.

Executive Summary

The 2-(4-methylsulfonylphenyl)pyrimidine scaffold is the pharmacophore backbone for a potent class of Cyclooxygenase-2 (COX-2) inhibitors, including Etoricoxib and its analogs.[1] These molecules are critical for imaging neuroinflammation and peripheral inflammatory processes via Positron Emission Tomography (PET).

This Application Note provides a definitive guide for radiolabeling this scaffold. While many protocols focus on peripheral O-methylation, this guide prioritizes the direct labeling of the methylsulfonyl core (

) using a sulfinate precursor. This approach yields a radiotracer chemically identical to the parent drug (isotopologue), preventing the alteration of pharmacokinetics often caused by bulky prosthetic groups. We also detail an alternative F-labeling strategy for facilities lacking a carbon-11 program.

Strategic Rationale & Mechanism

Why Target the Methylsulfonyl Group?

The methylsulfonyl moiety (

) is essential for hydrogen bonding within the COX-2 side pocket (Arg120/Tyr355). Modifying this group often destroys binding affinity. Therefore, replacing the natural carbon with Carbon-11 ( C) is the "Gold Standard" for tracer development in this class.

Chemical Strategy: The Sulfinate Route

Traditional oxidation of

C-sulfides to C-sulfones is slow and prone to over-oxidation byproducts. The superior method utilized here is the alkylation of sodium sulfinate salts with [ C]CH I.

• Precursor: Sodium 4-(pyrimidin-2-yl)benzenesulfinate.

• Reagent: [

  C]Methyl Iodide ( CH I).[2][3]

• Mechanism: Nucleophilic attack of the sulfinate anion on the methyl iodide.

• Advantage: One-step reaction, high radiochemical yield (RCY), and no oxidation step required.

Biological Context (COX-2 Upregulation)

COX-2 is an inducible enzyme.[1][4] Under basal conditions, it is nearly undetectable in most tissues (except kidney/brain), but expression skyrockets 10-80 fold during inflammation or neoplasia. This high signal-to-noise ratio makes these pyrimidines ideal PET probes.

Visual Workflow: Radiosynthesis Logic

The following diagram illustrates the critical path from cyclotron target to injectable dose.

Figure 1: Automated workflow for the synthesis of [

C]Methylsulfonyl-pyrimidines via the sulfinate method.

Detailed Protocol: [ C]-Labeling via Sulfinate Precursor

Objective: Synthesis of a generic 2-(4-[

C]methylsulfonylphenyl)pyrimidine (e.g., [ C]Etoricoxib analog).

Reagents & Equipment

• Precursor: Sodium 4-(4-methyl-5-(pyridin-3-yl)pyrimidin-2-yl)benzenesulfinate (1.0–2.0 mg). Note: Precursor must be stored under Argon; sulfinates oxidize to sulfonates in air.

• Solvent: Dimethylformamide (DMF), anhydrous (300 µL).

• Base: None usually required for salt precursors; however, trace TBAOH (tetrabutylammonium hydroxide) can enhance solubility.

• Module: GE TRACERlab FX C Pro or equivalent.

Step-by-Step Methodology

• Isotope Production:

  • Irradiate N

    gas (+1% O ) with 16.5 MeV protons to generate CO .

  • Convert

    CO to [ C]CH (via Ni/H reduction) and then to [ C]CH I via gas-phase iodination. Author's Note: Gas-phase iodination is preferred over liquid-phase (LiAlH ) for higher specific activity ( ).

• Trapping:

  • Load the precursor (1.5 mg) dissolved in DMF (300 µL) into the reaction vessel.

  • Cool reactor to -10°C.

  • Bubble [

    C]CH I into the mixture at 15 mL/min until radioactivity plateaus.

• Alkylation:

  • Seal the vessel.[2]

  • Heat to 100°C for 5 minutes .

  • Mechanism Check: The sulfinate anion acts as a soft nucleophile, attacking the [

    C]methyl carbon. The leaving group is iodide.

• Quench & Dilution:

  • Cool to 40°C.[5]

  • Add 1.5 mL HPLC mobile phase (e.g., 35% Acetonitrile in 0.1M Ammonium Formate).

• Purification:

  • Inject onto Semi-Prep HPLC (Column: Phenomenex Luna C18, 250x10mm).

  • Flow rate: 5-6 mL/min.

  • Collect the product peak (typically elutes at 8-12 mins depending on lipophilicity).

• Formulation:

  • Dilute fraction with water (50 mL).

  • Pass through a C18 Sep-Pak cartridge (trapping the product).

  • Wash with water (10 mL).

  • Elute with Ethanol (1 mL) followed by Saline (9 mL) through a 0.22 µm sterile filter.

Alternative Protocol: Fluorine-18 Labeling[6][7][8]

For centers without an on-site cyclotron,

F (t =110 min) is required. Direct fluorination of the pyrimidine ring is difficult. The preferred method is Prosthetic Group Conjugation .

• Strategy: Synthesis of [

  F]Pyricoxib analogs.

• Precursor: A bis-sulfone or chloro-pyrimidine derivative.

• Reagent: 4-[

  F]Fluorobenzylamine ([ F]FBA).[6]

• Workflow:

  • Synthesize [

    F]FBA from 4-cyano-N,N,N-trimethylanilinium triflate.

  • React [

    F]FBA with the chloropyrimidine precursor (S Ar reaction) at 130°C in DMSO.

  • Note: This alters the structure slightly compared to the parent drug but retains COX-2 specificity.

Quality Control & Data Interpretation

The following metrics are mandatory for batch release.

Parameter	Acceptance Criteria	Method
Radiochemical Purity	> 95%	Analytical HPLC (Radio-detector)
Molar Activity ( )	> 37 GBq/µmol (> 1000 mCi/µmol)	UV Absorbance (254 nm) vs. Standard Curve
Residual Solvents	DMF < 880 ppm, MeCN < 410 ppm	GC-FID
pH	4.5 – 7.5	pH Strip/Meter
Endotoxin	< 17.5 EU/mL	LAL Test

Troubleshooting "Low Yields"

• Issue: Low trapping efficiency of [

  C]CH I.

• Root Cause: Precursor oxidation. Sulfinates are hygroscopic and oxidize to sulfonates (which are non-nucleophilic).

• Fix: Store precursor in a glovebox. Use fresh anhydrous DMF.

Preclinical Validation (Self-Validating System)

To confirm the tracer is working in vivo, a blocking study is required.

• Baseline Scan: Inject [

  C]Tracer into a rodent model of inflammation (e.g., Carrageenan-induced paw edema or LPS neuroinflammation).

• Blockade Scan: Pre-treat the animal with 10 mg/kg unlabeled Celecoxib or Etoricoxib 30 mins prior to tracer injection.

• Validation: A successful tracer must show >50% reduction in Standardized Uptake Value (SUV) in the inflamed tissue during the blockade scan.

Figure 2: Biological mechanism of COX-2 PET imaging.

References

• Cortes-Salva, M. Y., et al. (2018). "2-(4-Methylsulfonylphenyl)pyrimidines as Prospective Radioligands for Imaging Cyclooxygenase-2 with PET—Synthesis, Triage, and Radiolabeling."[4] Molecules, 23(11), 2850.[4] [Link]

• Tietz, O., et al. (2016). "PET imaging of cyclooxygenase-2 (COX-2) in a pre-clinical colorectal cancer model."[7][6] EJNMMI Research, 6, 37. (Describes [18F]Pyricoxib). [Link]

• Toyama, H., et al. (2009). "Evaluation of cyclooxygenase-1 and cyclooxygenase-2 inhibitors as PET tracers in neuroinflammation." Nuclear Medicine and Biology.
• Rotstein, B. H., et al. (2016).

Sources

• 1. 2-(4-Methylsulfonylphenyl)pyrimidines as Prospective Radioligands for Imaging Cyclooxygenase-2 with PET—Synthesis, Triage, and Radiolabeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. 2-(4-Methylsulfonylphenyl)pyrimidines as Prospective Radioligands for Imaging Cyclooxygenase-2 with PET-Synthesis, Triage, and Radiolabeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. PET imaging of cyclooxygenase-2 (COX-2) in a pre-clinical colorectal cancer model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Crystallization techniques for obtaining single crystals of pyrimidinone derivatives

Application Note: Advanced Crystallization Protocols for Pyrimidinone Derivatives Sub-title: From Amorphous Solids to X-Ray Quality Single Crystals

Executive Summary & Scientific Rationale

Pyrimidinone derivatives represent a privileged scaffold in medicinal chemistry, serving as the backbone for numerous antivirals (e.g., HIV NNRTIs), kinase inhibitors, and anticancer agents. However, obtaining single crystals suitable for X-ray diffraction (SCXRD) is notoriously difficult.

The Challenge:

• Conformational Flexibility: Pyrimidinones often possess rotatable side chains that inhibit lattice packing.

• Hydrogen Bonding: The N–H···O donor/acceptor motifs (mimicking DNA bases) create strong intermolecular interactions that can lead to rapid, amorphous precipitation rather than ordered growth.

• Solubility Paradox: These derivatives are frequently insoluble in common volatile solvents (EtOH, DCM) but highly soluble in polar aprotic solvents (DMSO, DMF), making standard evaporation techniques ineffective.

The Solution: This guide moves beyond standard "jar and wait" methods. We utilize diffusion-controlled supersaturation and metastable zone targeting to bypass the kinetic traps (oiling out) and access the thermodynamic stability required for single crystal growth.

Phase I: Physicochemical Profiling (The Foundation)

Before attempting crystallization, you must define the solubility profile. "Like dissolves like" is insufficient; you need a "Good Solvent" (high solubility) and a "Bad Solvent" (Anti-solvent, zero solubility) that are miscible with each other.

Table 1: Solvent Compatibility Matrix for Pyrimidinones

Solvent Class	Examples	Role	Suitability Notes
Polar Aprotic	DMSO, DMF, DMAc	Good Solvent	Excellent solubility. High boiling point makes evaporation difficult; requires diffusion methods.
Chlorinated	DCM, Chloroform	Intermediate	Good for layering. often dissolves the "greasy" side chains but not the core.
Alcohols	Methanol, Ethanol	Variable	Pyrimidinones often form solvates here. Good for H-bond networking.
Ethers/Alkanes	Diethyl Ether, Pentane	Anti-Solvent	Critical: Highly volatile.[1] Used to drive supersaturation via vapor diffusion.[1]

Phase II: Core Experimental Protocols

Protocol A: Vapor Diffusion (Sitting Drop)

Best for: Compounds soluble only in high-boiling solvents (DMSO/DMF).

Mechanism: A volatile anti-solvent (e.g., Ether) vaporizes and diffuses into a droplet of the solution containing the pyrimidinone. As the anti-solvent concentration in the droplet increases, the solubility decreases slowly, driving ordered lattice formation.

Step-by-Step Workflow:

• Preparation: Dissolve 5–10 mg of pyrimidinone in the minimum amount of Good Solvent (e.g., 0.2 mL DMF). Filter through a 0.45 µm PTFE syringe filter to remove dust (nucleation sites).

• Setup: Place a micro-bridge or a small glass vial cap inside a larger 20 mL scintillation vial.

• Dispensing: Pipette the filtered solution into the micro-bridge/cap.

• Reservoir: Carefully add 2–3 mL of Anti-Solvent (e.g., Diethyl Ether or Pentane) into the outer scintillation vial. Do not let it touch the inner droplet.

• Sealing: Cap the outer vial tightly. Seal with Parafilm to prevent total evaporation.

• Incubation: Store in a vibration-free environment at constant temperature (20°C).

  • Expert Tip: If precipitate forms immediately, your concentration is too high. Dilute by 20% and retry.

Protocol B: Liquid-Liquid Diffusion (Solvent Layering)

Best for: Denser solvents (DCM/Chloroform) and creating density gradients.

Mechanism: Relies on the slow mixing of two liquids of different densities at the interface. Crystals grow at the boundary where supersaturation is optimal.

Step-by-Step Workflow:

• Dissolution: Dissolve 10 mg of compound in 0.5 mL of a dense Good Solvent (e.g., DCM or Chloroform) in a narrow NMR tube or test tube.

• Buffering (The Secret Step): Carefully pipette a small "buffer layer" of pure solvent (0.1 mL) on top of the solution. This delays the mixing.

• Layering: Very slowly pipette a less dense Anti-Solvent (e.g., Hexane or Methanol) down the side of the tube. It should float on top, creating a distinct interface.

• Observation: You will see a "Schlieren" effect (wavy lines) at the interface.

• Growth: Seal and leave undisturbed. Crystals will grow at the interface or rain down through the denser layer.

Phase III: Visualization of Logic

The following diagram illustrates the decision matrix for selecting the correct technique based on solubility and the physical mechanism of Vapor Diffusion.

Figure 1: Decision matrix for selecting crystallization techniques based on solvent compatibility.

Phase IV: Troubleshooting "Oiling Out" (LLPS)

"Oiling out" (Liquid-Liquid Phase Separation) is the nemesis of pyrimidinone crystallization. It occurs when the compound separates as a solute-rich oil droplet rather than a solid crystal.[2][3]

Why it happens: The system enters a "miscibility gap" in the phase diagram before it hits the nucleation boundary. This is common with flexible molecules or impure samples.

The Fix (The "Seeding at Metastable Zone" Protocol):

• Temperature Cycling: If oil forms, heat the solution until the oil redissolves.

• Seed: Add a microscopic seed crystal (or scratch the glass) while the solution is warm (not hot).

• Slow Cool: Insulate the vial (wrap in cotton/foil) to cool it very slowly (e.g., 1°C/hour). This forces the system to bypass the oiling region and grow onto the seed.[4]

• Change Anti-Solvent: If using Ether causes oiling, switch to a slightly more polar anti-solvent like Isopropanol to reduce the "shock" to the system.

Phase V: Harvest & Characterization

Critical Warning: Pyrimidinones often crystallize as solvates (incorporating DMSO or water in the lattice).

• Do NOT dry the crystals under vacuum. They will collapse into powder (desolvation).

• Harvesting: Isolate crystals and immediately coat them in Paratone-N oil or cryo-protectant before mounting on the goniometer.

References

• MIT Department of Chemistry. (n.d.). Growing Quality Crystals. X-Ray Diffraction Facility. Retrieved from [Link][5]

• American Chemical Society. (2024). The Persistence of Hydrogen Bonds in Pyrimidinones: From Solution to Crystal. ACS Organic & Inorganic Au. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mt.com [mt.com]
• 3. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. iucr.org [iucr.org]

Technical Notes & Optimization

Biginelli Reaction Technical Support Center: A Guide to Improving Yield and Purity

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support hub for the Biginelli three-component condensation reaction. This guide is designed for researchers, medicinal chemists, and process development professionals who are looking to optimize this powerful multicomponent reaction. We move beyond simple protocols to provide a deeper understanding of the reaction's mechanics, enabling you to troubleshoot effectively and push the boundaries of your synthetic chemistry.

Understanding the Engine: The Biginelli Reaction Mechanism

The Biginelli reaction, first reported by Pietro Biginelli in 1893, is a one-pot synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) from an aldehyde, a β-ketoester, and urea.[1][2] These DHPMs are of immense interest to the pharmaceutical industry as they form the core scaffold of several clinically important drugs, including calcium channel blockers and antihypertensive agents.[1]

While several mechanistic pathways were initially proposed, the most widely accepted mechanism today proceeds via an N-acyliminium ion intermediate.[1][3] Understanding this pathway is the first step in diagnosing and solving common experimental issues. The reaction is typically acid-catalyzed, using either Brønsted or Lewis acids.[1][4]

The key steps are as follows:

• Iminium Formation: The reaction begins with the acid-catalyzed condensation of the aldehyde and urea. This step is often the rate-limiting one and results in the formation of a highly electrophilic N-acyliminium ion.[3][5]

• Nucleophilic Attack: The β-ketoester, existing in equilibrium with its enol tautomer, acts as the nucleophile. The enol attacks the iminium ion, forming an open-chain ureide intermediate.[5]

• Cyclization & Dehydration: The final step involves an intramolecular nucleophilic attack by the terminal urea nitrogen onto the ketone carbonyl. Subsequent dehydration yields the stable, six-membered dihydropyrimidinone ring.[6]

Caption: The accepted N-acyliminium ion pathway for the Biginelli reaction.

Frequently Asked Questions (FAQs)

Q1: Why are the yields in the classical Biginelli reaction often low?

The classical protocol, which involves refluxing the three components in ethanol with a catalytic amount of a strong Brønsted acid like HCl, often suffers from low to moderate yields.[6][7][8] The primary reasons include:

• Inefficient Catalysis: Traditional acid catalysts may not be potent enough to efficiently drive the formation of the crucial N-acyliminium ion intermediate for all substrates.[6]

• Competing Side Reactions: A significant side reaction is the Knoevenagel condensation between the aldehyde and the β-ketoester, which consumes starting materials and complicates purification.[6]

• Incomplete Cyclization: The final ring-closing step can be slow or incomplete, especially with sterically hindered starting materials, leaving the open-chain ureide as a major byproduct.[6]

• Substrate Limitations: Aliphatic aldehydes and ortho-substituted aromatic aldehydes are notoriously poor substrates under classical conditions, often leading to very low yields.[2][9]

Q2: What are the best catalysts for improving the Biginelli reaction?

Catalyst choice is paramount. While a catalyst is essential for the reaction to proceed, moving beyond simple HCl can dramatically improve outcomes.[2][10] Modern catalysis offers a wide array of options:

Catalyst Type	Examples	Typical Conditions	Key Advantages
Lewis Acids	InCl₃, Yb(OTf)₃, FeCl₃, Bi(NO₃)₃	Room Temp to Reflux	High yields, mild conditions, often shorter reaction times.[3][11][12]
Heterogeneous	Zeolites, Montmorillonite Clay, Silica-H₂SO₄	Heating, Solvent-free	Easy catalyst recovery and reuse, environmentally friendly.[13][14][15]
Organocatalysts	Proline, Thiourea derivatives, Tartaric Acid	Varies	Metal-free, often provides stereoselectivity, green chemistry approach.[2]
Ionic Liquids	e.g., [bmim]BF₄	Room Temp or Heating	Act as both solvent and catalyst, recyclable, green alternative.[2][16]

Q3: How does the choice of solvent affect the reaction's success?

The solvent plays a more complex role than merely dissolving the reactants. Research has shown that the solvent can dictate the diketo-enol tautomerization equilibrium of the β-dicarbonyl component, which directly impacts the reaction yield.[17][18]

• Polar Protic Solvents (e.g., Ethanol): These are traditional and generally effective, as they can facilitate proton transfer steps in the mechanism.[19]

• Bio-derivable Solvents (e.g., p-cymene): These have been identified as sustainable and highly effective solvents that can improve reaction efficiency.[18]

• Solvent-Free Conditions: One of the most significant advances has been the use of solvent-free reactions, often facilitated by grinding or microwave irradiation.[3][20] This approach is environmentally friendly, often leads to higher yields, drastically reduces reaction times, and simplifies work-up, as the solid product can often be isolated directly.[21][22]

Q4: My product is difficult to purify. What are the common byproducts I should look for?

The most common byproduct is the Knoevenagel adduct formed between the aldehyde and the β-ketoester.[6] Another possibility is the uncyclized open-chain ureide intermediate. These can be distinguished from the desired product by NMR and mass spectrometry. The Knoevenagel product will lack the urea moiety, while the uncyclized intermediate will have a mass corresponding to the sum of all three components.

Troubleshooting Guide: From Failed Reactions to High-Purity Products

This section addresses specific experimental problems in a direct question-and-answer format.

Caption: A logical workflow for troubleshooting common Biginelli reaction issues.

Problem 1: My reaction shows very low conversion, with mostly starting materials left.

• Question: I ran the reaction overnight, but my TLC plate shows strong spots for the starting aldehyde and ketoester. What went wrong?

• Answer & Mitigation Strategies: This points to a failure in the initial activation steps.

  • Validate Your Catalyst: The absence of a catalyst will result in no desirable product.[2] If using a classic Brønsted acid, it may be insufficient. Switch to a more robust Lewis acid like Ytterbium(III) triflate (Yb(OTf)₃) or Indium(III) chloride (InCl₃), which are proven to increase yields and shorten reaction times.[3] If using a heterogeneous catalyst, ensure it hasn't been deactivated.

  • Increase Thermal Energy: Some substrate combinations require more energy. Ensure the reaction is heated to an adequate temperature (e.g., reflux in ethanol or THF).[6]

  • Consider Solvent-Free: Re-run the reaction under solvent-free conditions, either by grinding the components in a mortar and pestle or by using microwave irradiation. These methods are often surprisingly effective where solution-phase reactions fail.[2][21]

Problem 2: My yield is low, and the crude product is an impure mix that is difficult to separate.

• Question: I isolated a product, but the yield is only 30%, and NMR shows a major byproduct. How can I improve the selectivity?

• Answer & Mitigation Strategies: This is a classic case of competing side reactions, most likely the Knoevenagel condensation.

  • Alter Stoichiometry: The key is to favor the formation of the N-acyliminium ion over the Knoevenagel pathway. Use a slight excess of urea (e.g., 1.2–1.5 equivalents).[6] This pushes the equilibrium towards the desired first step of the Biginelli mechanism.

  • Change the Order of Addition: While this is a one-pot reaction, pre-mixing the aldehyde and urea with the catalyst for a short period before adding the β-ketoester can sometimes favor the formation of the iminium intermediate.

Problem 3: The reaction seems to work, but my final product's mass is incorrect. It looks like an uncyclized intermediate.

• Question: Mass spectrometry of my main product shows a mass corresponding to the sum of all three starting materials, but it's not the final DHPM. What's happening?

• Answer & Mitigation Strategies: The reaction has successfully formed the open-chain ureide, but the final cyclization-dehydration step has failed. This is often due to insufficient activation of the ketone carbonyl for the intramolecular attack.

  • Increase Catalyst Strength/Concentration: A stronger acid or a higher catalytic loading can enhance the rate of the final ring-closure step.[6]

  • Increase Temperature: Heating the reaction mixture provides the necessary activation energy for cyclization. If you are running the reaction at room temperature, try heating it to reflux.[6]

Problem 4: My product crashed out of solution as an oil/sticky solid and is difficult to handle and purify.

• Question: The reaction worked, but I can't get a clean, crystalline product. How should I handle the work-up and purification?

• Answer & Mitigation Strategies: Proper work-up and purification are crucial for obtaining a high-purity final product.

  • Standard Work-Up: A typical procedure involves cooling the reaction mixture, adding cold water or ice to precipitate the crude product, and then collecting it by vacuum filtration.[23]

  • Washing: Wash the collected solid with water to remove any water-soluble components (like excess urea or certain catalysts). A wash with a cold solvent like ethanol or ether can remove less polar impurities.

  • Recrystallization: The most common and effective method for purifying DHPMs is recrystallization. Ethanol is the most frequently cited solvent for this purpose.[11][21] Acetic acid/ethanol mixtures have also been reported.[23]

Validated Experimental Protocols

Protocol 1: High-Yield Biginelli Reaction Using a Lewis Acid Catalyst

This protocol utilizes Indium(III) chloride, a mild and efficient Lewis acid catalyst.

• Reagents:

  • Aromatic Aldehyde (e.g., Benzaldehyde): 10 mmol

  • β-Ketoester (e.g., Ethyl Acetoacetate): 10 mmol

  • Urea: 15 mmol (1.5 equivalents)

  • Indium(III) Chloride (InCl₃): 1 mmol (10 mol%)

  • Acetonitrile or Ethanol: 20 mL

• Procedure:

  • To a 50 mL round-bottom flask equipped with a magnetic stir bar and condenser, add the aldehyde, β-ketoester, urea, and the chosen solvent.

  • Add the InCl₃ catalyst to the mixture.

  • Stir the mixture at room temperature or heat to reflux (typically 50-80°C). Monitor the reaction progress using Thin Layer Chromatography (TLC).[24] Reactions are often complete within 2-6 hours.

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into 50 mL of cold water with stirring.

  • Collect the resulting solid precipitate by vacuum filtration.

  • Wash the solid with cold water (2 x 20 mL).

  • Purify the crude product by recrystallization from hot ethanol to afford the pure DHPM.[21]

Protocol 2: Green, Solvent-Free Biginelli Reaction via Grinding

This protocol uses a solid acid catalyst and mechanical grinding, eliminating the need for organic solvents.

• Reagents:

  • Aromatic Aldehyde: 5 mmol

  • β-Ketoester: 5 mmol

  • Urea: 7.5 mmol (1.5 equivalents)

  • Hydrated Ferric Nitrate (Fe(NO₃)₃·9H₂O) or another solid acid catalyst: 0.5 mmol (10 mol%)[20]

• Procedure:

  • Place the aldehyde, β-ketoester, urea, and catalyst into a clean, dry mortar.[20]

  • Gently but thoroughly grind the mixture with a pestle at room temperature.

  • Monitor the reaction by TLC. The mixture may become a sticky paste before solidifying upon completion (typically 15-45 minutes).[20]

  • Once the reaction is complete, add water to the mortar and crush the solid.

  • Filter the solid product, wash thoroughly with water, and dry.

  • Recrystallize from ethanol if further purification is needed.

References

• The combined role of catalysis and solvent effects on the Biginelli reaction: improving efficiency and sustainability. | Semantic Scholar. 17

• The combined role of catalysis and solvent effects on the Biginelli reaction: improving efficiency and sustainability - PubMed. 18

• Revisiting Biginelli-like reactions: solvent effects, mechanisms, biological applications and correction of several literature reports - Organic & Biomolecular Chemistry (RSC Publishing). 25

• The Biginelli reaction in different solvents and in presence of bismuth nitrate - sctunisie.org.

• Biginelli reaction - Wikipedia.

• Revisiting Biginelli-like reactions: solvent effects, mechanisms, biological applications and correction of several literature reports - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00272E.

• A Five-Component Biginelli-Diels-Alder Cascade Reaction - Frontiers.

• A Revision of the Biginelli Reaction: A Combined Experimental and Pharmacological Investigation - Der Pharma Chemica.

• Biginelli Reaction - Organic Chemistry Portal.

• Biginelli Reaction - Sigma-Aldrich.

• A Study on Green Approach of Biginelli Reaction using Biocatalyst - ijarsct.

• Biginelli Reaction Catalyzed by Copper Nanoparticles - PMC - NIH.

• mini-review-on-the-synthesis-of-biginelli-analogs-using-greener-heterogeneous-catalysis-recent-strategies-with-the-support-or-direct-catalyzing-of-inorganic-catalysts - Ask this paper | Bohrium.

• Solvent-Free Biginelli Reactions Catalyzed by Hierarchical Zeolite Utilizing Ball Mill Technique: Green Sustainable Process - Preprints.org.

• overcoming side reactions in pyrimidine synthesis - Benchchem.

• Biginelli Reaction Experiment Analysis Guide - Atlas.

• Full article: Synthesis of 3,4-dihydropyrimidinones in the presence of water under solvent free conditions using conventional heating, microwave irradiation/ultrasound - Taylor & Francis.

• Efficient Rapid Access to Biginelli for the Multicomponent Synthesis of 1,2,3,4-Tetrahydropyrimidines in Room-Temperature Diisopropyl Ethyl Ammonium Acetate | ACS Omega.

• Synthesis and Bioactivity of Dihydropyrimidinone Derivatives Containing Phthalimide Moiety - IJIRT.

• Synthesis of dihydropyrimidinones via Biginelli multi-component reaction - Academia.edu.

• Catalytic role in Biginelli reaction: Synthesis and biological property studies of 2-oxo/thioxo-1,2,3,4-tetrahydropyrimidines - PubMed.

• BIGINELLI DIHYDROPYRIMIDINE SYNTHESIS - Theochem @ Mercer University.

• Biginelli Reaction - J&K Scientific LLC.

• Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold | Encyclopedia MDPI.

• A new protocol for Biginelli (or like) reaction under solvent-free grinding method using Fe (NO3)3.9H2O as catalyst - Taylor & Francis.

• Dihydropyrimidinone Synthesis and Pharmacological Action – An Overview - IJPPR.

• Biginelli reaction – Knowledge and References - Taylor & Francis.

• Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog.

• Recent Developments in the Reactivity of the Biginelli Compounds | Bentham Science.

• Biginelli Reaction - Sigma-Aldrich.

• The Biginelli and Related (Passerini and Ugi) Reactions - Baran Lab.

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Technical Support Center: Managing Sulfonyl Group Stability in Pyrimidine Synthesis

Welcome to the technical support center dedicated to addressing the challenges associated with the stability of the sulfonyl group during pyrimidine synthesis. This guide is designed for researchers, scientists, and drug development professionals who incorporate sulfonylated pyrimidines into their synthetic targets. Here, we provide in-depth, field-proven insights in a troubleshooting and FAQ format to help you navigate common experimental hurdles and ensure the integrity of your target molecules.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Fundamentals

This section addresses core concepts regarding the nature and behavior of the sulfonyl group in the context of pyrimidine chemistry.

Q1: What is the role and significance of the sulfonyl group in pyrimidine-based molecules?

The sulfonyl group (–SO₂–) is a hexavalent sulfur functional group characterized by a sulfur atom double-bonded to two oxygen atoms and single-bonded to two carbon atoms (sulfone) or a carbon and a nitrogen atom (sulfonamide).[1] Its inclusion in pyrimidine scaffolds is of great interest in medicinal chemistry for several reasons:

• Bioisosterism: Sulfones and sulfonamides are often used as bioisosteres for less stable or metabolically labile functional groups like ketones or amides. This can improve the pharmacokinetic profile of a drug candidate.

• Modulation of Physicochemical Properties: As a strong electron-withdrawing group, the sulfonyl moiety can significantly alter a molecule's acidity, solubility, and ability to form hydrogen bonds, which is crucial for drug-receptor interactions.[1][2]

• Biological Activity: Many compounds containing a sulfonyl or sulfonamide group attached to a heterocyclic ring exhibit a wide range of biological activities, including antibacterial and anticancer properties.[3][4]

• Synthetic Handle: The sulfonyl group can act as an excellent leaving group, particularly when attached to an electron-deficient ring like pyrimidine, facilitating nucleophilic aromatic substitution (SNAr) reactions to introduce further diversity.[5][6]

Q2: What are the general stability characteristics of the sulfonyl group?

The sulfonyl group itself is generally considered robust and is stable under a variety of reaction conditions, including many acidic and basic environments.[7] However, its stability is not absolute and is highly dependent on the overall molecular structure and the specific reagents used.

• C-S Bond Stability: The bond between a carbon atom of the pyrimidine ring and the sulfur atom of the sulfonyl group is typically strong. However, it can be susceptible to cleavage under strongly reductive conditions or in the presence of certain nucleophiles, especially when the pyrimidine ring is highly activated.[8]

• S-N Bond Stability (in Sulfonamides): The S-N bond in sulfonamides is notoriously stable, often requiring harsh acidic conditions (e.g., concentrated mineral acids at high temperatures) or potent reducing agents (e.g., dissolving metal reductions) for cleavage.[9]

• Reactivity as a Leaving Group: When attached to the C2, C4, or C6 position of a pyrimidine ring, the sulfonyl group significantly activates that position for SNAr. This high reactivity means it can be readily displaced by nucleophiles, a property that is synthetically useful but can be a stability issue if not intended.[5][10]

Q3: How do common reaction conditions (pH, temperature, reagents) impact sulfonyl group stability?

• Acidic Conditions: While generally stable, prolonged exposure to strong, hot acids can lead to the cleavage of sulfonate esters or sulfonamides.[9][11] For instance, some sulfonamides can undergo hydrolysis under acidic conditions, leading to cleavage of the S-N or C-S bond.[8] The rate of degradation is often faster in acidic conditions compared to neutral or basic media.[12]

• Basic Conditions: Sulfonyl groups are typically very stable under basic conditions.[7] However, sulfonate esters and some activated sulfonamides can be susceptible to cleavage by strong nucleophiles or bases. For example, some sulfonate ester protecting groups are specifically designed to be cleaved under basic conditions.[11]

• Reductive Conditions: The sulfonyl group can be reduced or cleaved by various reducing agents. Mild reducing agents like sodium borohydride are generally tolerated.[11] However, stronger conditions such as magnesium in methanol, samarium(II) iodide, or dissolving metal reductions (Na/NH₃) can cleave C-S or S-N bonds.[7][9][13]

• Temperature: High temperatures can promote degradation pathways, including SO₂ extrusion, especially for heteroaryl sulfonyl derivatives, or C-S bond cleavage.[8] Reaction monitoring is crucial to avoid prolonged heating that can lead to lower yields.[14]

Section 2: Troubleshooting Guide for Experimental Challenges

This section is formatted to help you diagnose and solve specific problems encountered during the synthesis of sulfonylated pyrimidines.

Problem 1: Low or No Yield of the Desired Sulfonylated Pyrimidine

Low yields are a common frustration. The workflow below can help diagnose the root cause.

Caption: Troubleshooting workflow for low product yield.

Possible Cause A: Sulfonyl Group is Acting as a Leaving Group The pyrimidine ring is electron-deficient, and a sulfonyl group at the 2-, 4-, or 6-position makes it an excellent electrophile.[5] If your reaction mixture contains nucleophiles (including solvents like methanol, or basic hydrolysis), you may be losing your product to a subsequent SNAr reaction.

• Symptoms: LCMS analysis shows a new product where the sulfonyl group has been replaced by another moiety from the reaction mixture (e.g., an alkoxide, amine, or hydroxide).

• Solution:

  • Use Non-Nucleophilic Conditions: Switch to a non-nucleophilic base (e.g., DBU, Proton-Sponge®) and an aprotic solvent (e.g., Dioxane, Toluene).

  • Lower the Temperature: SNAr reactions are kinetically controlled. Running the reaction at a lower temperature can often prevent this unwanted subsequent reaction.

  • Modify Electronics: If possible, introducing electron-donating groups onto the pyrimidine ring can decrease its electrophilicity and slow the rate of SNAr.[5]

Possible Cause B: Cleavage of the C-S or S-N Bond This is common under harsh reductive or acidic conditions.

• Symptoms: You observe the desulfonylated pyrimidine as a major byproduct.

• Solution:

  • Avoid Harsh Acids: If an acid catalyst is needed, screen milder Lewis acids (e.g., Sc(OTf)₃) instead of strong Brønsted acids like concentrated HCl or H₂SO₄ at high temperatures.[14][15]

  • Select Milder Reducing Agents: If a reduction is required elsewhere in the molecule, avoid reagents known to cleave sulfonyl groups, such as Na/NH₃ or Li/naphthalene.[9] Consider catalytic hydrogenation (e.g., H₂/Pd-C) which is often compatible, though substrate-dependent evaluation is necessary.

Possible Cause C: Instability of the Sulfonyl Precursor Many pyrimidine sulfonamides and sulfones are synthesized from the corresponding sulfonyl chloride. Heteroaromatic sulfonyl chlorides are notoriously unstable and can decompose via SO₂ extrusion or hydrolysis by trace water.[16][17]

• Symptoms: The reaction fails to initiate, and analysis of the starting sulfonyl chloride shows signs of degradation.

• Solution:

  • Use a More Stable Precursor: Sulfonyl fluorides are generally more stable than their chloride counterparts and can be a viable alternative.[16]

  • In Situ Generation: Generate the sulfonyl chloride and use it immediately without isolation. A common method is the Meerwein reaction (diazotization followed by reaction with SO₂/CuCl₂), though this requires careful handling.[18]

  • Alternative Synthetic Route: Consider a route that avoids the sulfonyl halide altogether, such as the SNAr displacement of a halopyrimidine with a sodium sulfinate salt.[10][19]

Problem 2: Significant Formation of an Unexpected Side Product

The identity of the side product is the key to solving the problem.

Side Product A: Desulfonylated Pyrimidine As discussed above, this points to C-S or S-N bond cleavage. This can occur under hydrolytic (acidic) or reductive conditions.[8][12]

Caption: Common degradation and side-reaction pathways.

Side Product B: Hydroxy-pyrimidine This indicates that the sulfonyl group has been displaced by water or hydroxide. 2-Sulfonylpyrimidines, especially those with additional electron-withdrawing groups, can be susceptible to hydrolysis.[5]

• Symptoms: A product with a mass - (SO₂R) + 16 amu is observed.

• Solution:

  • Ensure Anhydrous Conditions: Dry all solvents and reagents thoroughly. Run the reaction under an inert atmosphere (N₂ or Ar).

  • Use a Non-Aqueous Workup: If possible, avoid aqueous workups. If an aqueous wash is necessary, perform it quickly at low temperatures and use a buffered solution to control the pH.

  • Protect the Sulfonyl Group: In extreme cases, the sulfonyl group might need to be masked as a more stable derivative, such as a sterically hindered sulfonate ester, and deprotected in a later step.[11]

Section 3: Proactive Strategies and Experimental Protocols

To avoid the issues detailed above, careful planning of the synthetic route and reaction conditions is paramount.

Strategy 1: Choosing the Right Synthetic Route

There are two primary approaches to synthesizing sulfonylated pyrimidines. The choice depends on the stability of the intermediates and the availability of starting materials.

Caption: Divergent strategies for sulfonylpyrimidine synthesis.

• Late-Stage Sulfonylation: This is often the most common and versatile approach. It involves constructing the pyrimidine ring first, followed by introduction of the sulfonyl group, typically via SNAr of a halopyrimidine.[19] This avoids exposing the sulfonyl group to the potentially harsh conditions of pyrimidine ring formation.[20][21]

• Early-Stage Sulfonylation (Ring Closure): This involves using an acyclic precursor that already contains the sulfonyl group and then performing a cyclization reaction to form the pyrimidine ring.[22] This can be advantageous if the corresponding halopyrimidine is difficult to prepare or if the sulfonyl group is stable to the cyclization conditions.

Strategy 2: Protecting Groups for Sulfonic Acids

When synthesizing a molecule with a sulfonic acid (–SO₃H) group that needs to be carried through multiple steps, protection is often necessary. Simple alkyl esters of sulfonic acids are potent electrophiles and are generally unstable.[11] The choice of protecting group depends on the downstream reaction conditions.

Table 1: Comparison of Sulfonate Ester Protecting Groups

Protecting Group	Abbreviation	Stability Profile	Cleavage Conditions	Reference
Neopentyl	Neo	High stability to nucleophiles and mild/moderate acid.	Hot strong acid (e.g., 6M HCl, reflux) or strong Lewis acids.	[11]
Trifluoroethyl	TFE	Broadly stable, including to many nucleophiles.	Basic conditions (e.g., NaOH, K₂CO₃).	[11]
Phenyl	Ph	Highest stability to nucleophiles.	Basic conditions.	[11]
Isopropyl	iPr	Poor stability to acid, chromatography, and storage. Reacts slowly with nucleophiles.	Mild acid (e.g., TFA at room temp).	[11]
Trichloroethyl	TCE	Stable to non-basic nucleophiles and acid.	Basic nucleophiles or reducing conditions (e.g., Zn, Fe).	[11]

Protocol: SNAr Synthesis of a 2-Sulfonylpyrimidine

This protocol describes a general and robust method for the synthesis of an aryl-sulfonylpyrimidine from a chloropyrimidine and a sodium sulfinate salt, a common late-stage functionalization approach.[10][19]

Step-by-Step Methodology:

• Reagent Preparation: To a dry round-bottom flask under an inert atmosphere (N₂), add the 2-chloropyrimidine derivative (1.0 eq), the desired sodium sulfinate salt (1.2 eq), and a phase-transfer catalyst such as tetrabutylammonium chloride (TBACl, 0.1 eq).

• Solvent Addition: Add a dry, aprotic solvent such as dimethylacetamide (DMAc) or DMF. The concentration should typically be in the range of 0.1-0.5 M.

• Reaction: Heat the reaction mixture to 80-120 °C. The optimal temperature will depend on the reactivity of the specific substrates.

• Monitoring: Monitor the progress of the reaction by TLC or LCMS. Reactions are typically complete within 2-12 hours.

• Workup: Once the starting material is consumed, cool the reaction mixture to room temperature. Quench the reaction by slowly adding it to a stirred beaker of cold water.

• Isolation: The product will often precipitate from the aqueous mixture. Collect the solid by vacuum filtration. If the product is soluble, extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate, DCM).

• Purification: Wash the collected solid or the combined organic extracts with water and brine. Dry the organic layer over anhydrous sodium or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography on silica gel.

References

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• Chem-Station Int. Ed. (2014, May 6). Sulfonyl Protective Groups. [Link]

• Roberts, J. C., et al. (2008). Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonic acids. PMC. [Link]

• MedChemBuzz. (2011, March 15). Synthesis: Sulfonylated Pyridines. WordPress.com. [Link]

• Master Organic Chemistry. (2018, November 26). Aromatic Synthesis (3) - Sulfonyl Blocking Groups. [Link]

• Drogui, D. N., et al. (2013). Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. PMC. [Link]

• Li, J., et al. (2022, February 14). Chemoselective Cleavage of Acylsulfonamides and Sulfonamides by Aluminum Halides. The Journal of Organic Chemistry. [Link]

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• Cole, C. P., et al. (2021). Reductive Cleavage of Secondary Sulfonamides: Converting Terminal Functional Groups into Versatile Synthetic Handles. ChemRxiv. [Link]

• Singh, S., et al. (2020). Sulfonamide bond cleavage in benzenesulfonamides and rearrangement of the resulting p-aminophenylsulfonyl cations. ResearchGate. [Link]

• D'yakonov, V. A., et al. (2017, December 5). Chemoselective Deprotection of Sulfonamides Under Acidic Conditions. The Journal of Organic Chemistry. [Link]

• Pichon, M. M., et al. (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry. [Link]

• Kumar, R., et al. (2018, November 7). Metal-Free Construction of Fused Pyrimidines via Consecutive C–C and C–N Bond Formation in Water. ACS Omega. [Link]

• Alcarazo, M., et al. (2005). Deprotection of Sulfonyl Aziridines. [Link]

• de la Torre, M. C., & G. A. Orellana. (2023, January 12). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI. [Link]

• Gemoets, H. P. L., et al. (2020). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. [Link]

• Pichon, M. M., et al. (2023, September 1). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. ACS Publications. [Link]

• Kuit, K. T., et al. (2011, January 7). A practical, one-pot synthesis of sulfonylated pyridines. PubMed. [Link]

• Kim, S., et al. (2010). The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. PMC. [Link]

• Ziegler, S., et al. (2024, October 18). Development of a Divergent Synthesis Strategy for 5-Sulfonyl-Substituted Uracil Derivatives. The Journal of Organic Chemistry. [Link]

• Bagher, R., et al. (2020, December 15). Antibacterial activities of sulfonyl or sulfonamide containing heterocyclic derivatives and its structure-activity relationships (SAR) studies: A critical review. PubMed. [Link]

• Zrenner, R., et al. (2006). A functional analysis of the pyrimidine catabolic pathway in Arabidopsis. ResearchGate. [Link]

• Hafez, H. N., et al. (2013, January 11). Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds Containing a Sulfonamido Moiety. MDPI. [Link]

• Harvey, R. A., & Ferrier, D. R. (2011). Pyrimidine Synthesis and Degradation. Lippincott's Illustrated Reviews: Biochemistry. [Link]

• Reeves, J. T., et al. (2015). Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate. DSpace@MIT. [Link]

• Anderson, M. D., et al. (2009, September 3). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. ACS Publications. [Link]

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Strategies to enhance the solubility of 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol for in vitro assays

Technical Support Guide: Solubility Optimization for 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol

Executive Summary & Molecule Analysis

Compound: 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol Chemical Class: Sulfonyl-substituted Pyrimidine / Pyrimidinone Tautomer Primary Challenge: High crystallinity and poor aqueous solubility due to the "Brick Dust" effect.

As a Senior Application Scientist, I have analyzed the physicochemical architecture of this molecule. Its insolubility is driven by two competing forces:

• The Hydrophobic Phenyl Ring: At position 2, this group drives strong lipophilicity (high LogP), resisting dissolution in water.

• The Sulfonyl-Pyrimidinol Core: The 5-methylsulfonyl group is highly electron-withdrawing. While polar, it creates a rigid dipole that, combined with the hydrogen-bonding capability of the 4-hydroxyl/oxo group, leads to high crystal lattice energy (high melting point). The molecule likely exists in equilibrium between its enol (pyrimidinol) and keto (pyrimidinone) tautomers.

The Solution: To solubilize this compound for in vitro assays, we must disrupt these intermolecular forces using a combination of dipolar aprotic solvents (DMSO) and pH-dependent ionization , potentially aided by encapsulation (Cyclodextrins) .

Core Strategy: Stock Solution Preparation

The Golden Rule: Never attempt to dissolve this solid directly into aqueous buffer. You must create a high-concentration organic stock first.

Protocol A: The Anhydrous DMSO Stock

• Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous (≥99.9%).

  • Why? Water contamination in DMSO decreases the solubility of hydrophobic compounds exponentially ("log-linear solubility decay").

• Target Concentration: 10 mM to 50 mM.

• Procedure:

  • Weigh the solid compound into a glass vial (avoid plastic, which can leach plasticizers).

  • Add the calculated volume of anhydrous DMSO.

  • Vortex vigorously for 30-60 seconds.

  • Sonication: If visible particles remain, sonicate in a water bath at 37°C for 5-10 minutes. The heat and acoustic energy will break the crystal lattice.

  • Visual Check: Hold the vial against a light source. The solution must be perfectly clear. Any turbidity indicates undissolved micro-crystals that will cause assay variability.

Critical Note: If the compound does not dissolve at 50 mM, lower the target to 10 mM. Do not force solubility; a supersaturated stock will precipitate later upon freezing/thawing.

Aqueous Transition: Preventing "Crash-Out"

The most common failure point is the "crash-out" (precipitation) when the DMSO stock hits the aqueous buffer.

Protocol B: The Intermediate Dilution Step

Directly pipetting 1 µL of stock into 1000 µL of buffer often causes local precipitation due to the rapid change in polarity.

The Fix: Serial Dilution in Solvent

• Step 1 (Stock): 10 mM in 100% DMSO.

• Step 2 (Intermediate): Dilute 1:10 into 100% Ethanol or 50% DMSO/Water .

  • Result: 1 mM solution. This intermediate step lowers the hydrophobicity gradient.

• Step 3 (Final Assay): Dilute the Intermediate 1:100 into the Assay Buffer.

  • Final Conc: 10 µM.

  • Final DMSO: <1% (Safe for most enzymatic/cell assays).

Advanced Solubilization Strategies

If Protocol B fails (precipitate forms), employ these chemical modifications.

Strategy C: pH Manipulation (The Ionization Switch)

The 5-methylsulfonyl group is electron-withdrawing, which significantly increases the acidity of the 4-OH (or N-H in keto form).

• Mechanism: At neutral pH (7.4), the molecule is likely neutral and insoluble. At basic pH (>8.0), it deprotonates to form an anion .

• Protocol:

  • Use a buffer system with a higher pH capacity, such as Tris-HCl (pH 8.0 or 8.5) or Bicine .

  • Warning: Ensure your biological target (enzyme/cell) can tolerate pH 8.0.

Strategy D: Cyclodextrin Encapsulation

If pH adjustment is not possible, use a carrier molecule to shield the hydrophobic phenyl ring.

• Additive: 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) .

• Protocol:

  • Prepare the assay buffer containing 5% to 10% (w/v) HP-β-CD .

  • Add the DMSO stock to this cyclodextrin-rich buffer.

  • Mechanism: The hydrophobic phenyl tail inserts into the cyclodextrin cavity, while the hydrophilic exterior keeps the complex soluble in water.

Visual Workflows

Figure 1: Solubility Decision Tree

Caption: Decision tree for solubilizing hydrophobic pyrimidinol derivatives, prioritizing simple dilution before advanced chemical modification.

Troubleshooting & FAQs

Symptom	Probable Cause	Corrective Action
Cloudy Stock Solution	Crystal lattice energy is too high; DMSO is "wet".	1. Use fresh, anhydrous DMSO.2.[1] Warm to 37°C and sonicate.3. Reduce concentration (e.g., 50 mM → 10 mM).
Precipitate upon dilution	"Crash-out" effect; local concentration too high.	1. Vortex buffer while adding the DMSO stock.2. Use an intermediate dilution step (see Protocol B).
Erratic Assay Data	Microprecipitation (invisible to naked eye).	1. Measure light scattering (OD600) of the buffer control.2. Add 0.01% Triton X-100 or Tween-20 to the buffer.
Loss of Potency over time	Compound adhering to plastic.	1. Use glass-coated plates or low-binding plasticware.2. Add 0.1% BSA to block surface binding sites.

Q: Can I use Ethanol instead of DMSO? A: Generally, no. Sulfonyl-pyrimidines are often less soluble in ethanol than DMSO. Ethanol also evaporates faster, leading to concentration errors. Stick to DMSO for the primary stock.

Q: Will the pH adjustment affect my IC50? A: Possibly. If the binding pocket of your target protein requires the neutral form of the inhibitor, ionizing it (pH > 8) might reduce affinity. Always run a control with a known inhibitor at the modified pH to validate the assay conditions.

References

• Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. (Chapter on Solubility). Elsevier.

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621.

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012.

• Way, L. (2014). DMSO Solubility and Bioscreening. ResearchGate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Minimizing Hantzsch dihydropyridine byproduct in Biginelli reactions

Topic: Minimizing Hantzsch Dihydropyridine Byproduct in Biginelli Reactions

Diagnostic Hub: The Mechanistic Divergence

Status: Active Case Analysis Issue: User observes formation of 1,4-dihydropyridines (1,4-DHP, Hantzsch product) instead of, or alongside, the desired 3,4-dihydropyrimidin-2(1H)-one (DHPM, Biginelli product).

The Core Conflict

The Biginelli and Hantzsch reactions are competing multicomponent pathways that share common intermediates. The critical divergence usually stems from the stability of the nitrogen source (urea) and the availability of the

-keto ester.

• The Biginelli Pathway (Target): Requires the intact urea molecule to condense with the aldehyde and

  -keto ester (1:1:1 ratio).

• The Hantzsch Pathway (Byproduct): Occurs if urea hydrolyzes to release ammonia (

  ). This ammonia reacts with two equivalents of -keto ester and one aldehyde (1:2:1 ratio) to form the symmetric 1,4-DHP.

Visualizing the Divergence The following diagram illustrates the bifurcation point where reaction conditions dictate the product outcome.

Figure 1: Mechanistic bifurcation showing how Urea decomposition and Knoevenagel intermediates feed into the unwanted Hantzsch pathway.

Troubleshooting Protocols (FAQs)

Q1: "My crude product is highly fluorescent. Does this indicate Hantzsch formation?"

A: Yes, highly likely. Most Biginelli products (DHPMs) are non-fluorescent or weakly fluorescent. In contrast, Hantzsch 1,4-dihydropyridines (DHPs) often exhibit strong fluorescence under UV light.

• Immediate Action: Perform TLC. If you see a highly fluorescent spot running differently from your target, it is the DHP byproduct.

• Root Cause: You likely have excess

  -keto ester or significant urea decomposition.

Q2: "I am using a 1:1:1 stoichiometry. Why is the Hantzsch product still forming?"

A: Urea Hydrolysis is the culprit. Even with correct starting stoichiometry, if your reaction conditions (temperature too high, acid too strong) cause urea to decompose into ammonia and isocyanic acid, the ammonia will scavenge available

-keto ester.

• The Math of Failure: The Hantzsch reaction consumes 2 equivalents of

  -keto ester. If 10% of your urea decomposes to ammonia, it consumes 20% of your -keto ester to make DHP. This leaves the remaining aldehyde and urea with insufficient -keto ester to complete the Biginelli reaction, lowering yield.

Q3: "Does the order of addition matter?"

A: Absolutely.

• Avoid: Mixing Aldehyde +

  -Keto Ester + Acid before adding Urea. This promotes the Knoevenagel intermediate. While this intermediate can convert to the Biginelli product, in the presence of any liberated ammonia, it rapidly traps the enamine to form the Hantzsch product.

• Preferred: Pre-mix Aldehyde + Urea + Catalyst (The "Imine Route"). This locks the aldehyde into the acyliminium ion, which is specific to the Biginelli pathway.

Q4: "I'm using HCl/Ethanol reflux. Should I switch catalysts?"

A: Consider a switch. Strong Brønsted acids like HCl, especially at reflux, accelerate the hydrolysis of urea (deamination).

• Recommendation: Switch to a Lewis Acid catalyst (e.g.,

  , , or ) or a milder Brønsted acid (e.g., Acetic Acid). These catalysts are effective at activating the aldehyde but less efficient at hydrolyzing urea.

Standard Operating Procedures (SOPs)

Protocol A: The "Imine-First" Optimization (High Selectivity)

Best for: Users experiencing persistent Hantzsch contamination.

Rationale: By forcing the formation of the N-acyliminium ion first, we kinetically favor the Biginelli pathway and reduce the free aldehyde available for the Hantzsch side-reaction.

Reagents:

• Aldehyde (1.0 equiv)

• Urea / Thiourea (1.2 - 1.5 equiv) Note: Slight excess helps compensate for any thermal decomposition.

• -Keto Ester (1.0 equiv) Note: Do NOT use excess.

• Catalyst:

  (5 mol%) or TMSCl (10 mol%).

• Solvent: Acetonitrile or Ethanol.[1]

Step-by-Step:

• Imine Formation: In a round-bottom flask, combine Aldehyde , Urea , and Catalyst in the solvent.[1]

• Incubation: Heat at 60°C for 15–20 minutes. This pre-formation step generates the critical ureide intermediate.

• Addition: Add the

  -Keto Ester dropwise to the reaction mixture.

• Reaction: Reflux until TLC indicates consumption of the keto-ester.

• Workup: Cool to room temperature. The Biginelli product often precipitates. If not, pour into crushed ice.

Protocol B: The "Atwal Modification" (The Nuclear Option)

Best for: Sensitive substrates where standard acidic conditions fail completely.

Rationale: This method avoids the "one-pot" competition entirely by using a pre-formed enol ether, making the Hantzsch pathway mechanistically impossible.

• Step 1: React Aldehyde + Urea to form the 1-ureido-alkylating agent (often requires specific conditions).

• Step 2: React this intermediate with a pre-formed enol ether of the

  -keto ester under basic conditions.

• Note: This is a multi-step synthesis and should only be used if Protocol A fails.

Quantitative Comparison: Reaction Parameters

Parameter	Favors Biginelli (Target)	Favors Hantzsch (Byproduct)
Stoichiometry	1 : 1.2 : 1 (Ald : Urea : Ketoester)	1 : 1 : 2+ (Ald : Urea : Ketoester)
Nitrogen Source	Intact Urea / Thiourea	Ammonia / Ammonium Salts
Temperature	Moderate (60-80°C)	High (>100°C) or Microwave (if uncontrolled)
Catalyst	Mild Lewis Acids ( , )	Strong Brønsted Acids (conc. HCl, )
Solvent	Ethanol, Acetonitrile, THF	Water (high temp), Solvent-free (high temp)

References

• Biginelli, P. (1893).[2][3][4] "Aldehyde-urea derivatives of aceto- and oxaloacetic acids." Gazzetta Chimica Italiana, 23, 360–413.

• Kappe, C. O. (1993). "100 Years of the Biginelli Dihydropyrimidine Synthesis." Tetrahedron, 49(32), 6937-6963. [Link]

• Kappe, C. O. (1997).[4] "A Reexamination of the Mechanism of the Biginelli Dihydropyrimidine Synthesis. Support for an N-Acyliminium Ion Intermediate." Journal of Organic Chemistry, 62(21), 7201–7204. [Link]

• Costanzo, P., et al. (2020). "Similarity and Competition between Biginelli and Hantzsch Reactions: an Opportunity for Modern Medicinal Chemistry." Current Medicinal Chemistry. [Link]

• Wan, J. P., & Liu, Y. (2010). "Recent advances in new multicomponent synthesis of structurally diversified 1,4-dihydropyridines." RSC Advances. (Discusses the mechanistic overlap). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jsynthchem.com [jsynthchem.com]
• 3. Biginelli Reaction Mediated Synthesis of Antimicrobial Pyrimidine Derivatives and Their Therapeutic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]

Reference Data & Comparative Studies

A Head-to-Head In Vitro Comparison of Pyrimidine-Based COX-2 Inhibitors: A Guide for Researchers

For researchers and drug development professionals navigating the landscape of inflammatory and cancer therapeutics, the selective inhibition of cyclooxygenase-2 (COX-2) remains a pivotal strategy. Pyrimidine-based scaffolds have emerged as a promising class of selective COX-2 inhibitors, offering the potential for potent anti-inflammatory and anticancer effects with a reduced risk of the gastrointestinal side effects associated with non-selective nonsteroidal anti-inflammatory drugs (NSAIDs)[1][2]. This guide provides an in-depth, head-to-head in vitro comparison of notable pyrimidine-based COX-2 inhibitors, supported by experimental data and detailed protocols to ensure scientific integrity and reproducibility.

The Significance of COX-2 Inhibition

The discovery of two cyclooxygenase isoforms, COX-1 and COX-2, was a landmark in pharmacology. COX-1 is constitutively expressed in most tissues and is responsible for homeostatic functions, while COX-2 is inducible and its expression is significantly upregulated at sites of inflammation and in various cancers[1]. By selectively targeting COX-2, it is possible to mitigate inflammation and pain while sparing the protective functions of COX-1[1]. The pyrimidine core, a key heterocyclic motif, has been extensively explored to develop potent and selective COX-2 inhibitors.

In Vitro Performance: A Comparative Analysis

The in vitro efficacy of a COX-2 inhibitor is primarily determined by its half-maximal inhibitory concentration (IC50) and its selectivity index (SI), which is the ratio of the IC50 for COX-1 to the IC50 for COX-2. A higher selectivity index indicates a greater preference for inhibiting COX-2 over COX-1. The following tables summarize the in vitro performance of several pyrimidine-based COX-2 inhibitors against reference compounds.

Table 1: In Vitro COX-1 and COX-2 Inhibition Data for Pyrimidine Derivatives and Reference Drugs

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference(s)
Pyrimidine Derivatives
L1	>100	1.1 ± 0.1	>90.9	[1]
L2	19.4 ± 1.2	0.9 ± 0.1	21.6	[1]
DPP	0.0596	0.0009	66.2	[3]
Pyrazolo[1,5-a]pyrimidines
4c	9.835 ± 0.50	4.597 ± 0.20	2.14	[4][5]
5b	4.909 ± 0.25	3.289 ± 0.14	1.49	[4][5]
Pyrimidine-5-carbonitriles
3b	-	0.20 ± 0.01	-	[6][7]
5b	-	0.18 ± 0.01	-	[6][7]
5d	-	0.16 ± 0.01	-	[6][7]
10c	-	0.041	>321.95	[8]
10j	-	0.081	>139.74	[8]
14e	-	0.048	>270.83	[8]
Reference Drugs
Meloxicam	2.1 ± 0.2	0.8 ± 0.1	2.6	[1]
Piroxicam	0.8 ± 0.1	0.9 ± 0.1	0.9	[1]
Celecoxib	6.34	0.56	11.32	[9]
Nimesulide	-	1.68 ± 0.22	-	[6]

Note: "-" indicates data not available in the cited sources. The experimental conditions for determining IC50 values can vary between studies, which may affect direct comparability.

Understanding the Mechanism: The COX-2 Signaling Pathway

The anti-inflammatory action of these inhibitors stems from their ability to block the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.

Caption: The COX-2 signaling pathway and the inhibitory action of pyrimidine-based inhibitors.

Experimental Protocols for In Vitro Evaluation

To ensure the reliability and reproducibility of in vitro data, standardized and well-documented protocols are essential. Below are detailed methodologies for two common assays used to evaluate COX-2 inhibition.

Colorimetric COX Inhibition Assay (TMPD Oxidation Method)

This assay measures the peroxidase activity of COX enzymes by monitoring the oxidation of N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), which results in a color change[2][10].

Experimental Workflow:

Caption: Experimental workflow for the colorimetric COX inhibition assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution of COX-2 enzyme in a suitable buffer (e.g., 100 mM Tris-HCl, pH 8.0) containing 1 µM hematin[11].

  • Prepare stock solutions of arachidonic acid and TMPD in an appropriate solvent like ethanol or DMSO[11].

  • Prepare serial dilutions of the pyrimidine-based inhibitors and reference drugs.

• Assay Procedure:

  • To a 96-well plate, add the assay buffer, heme, and either COX-1 or COX-2 enzyme solution[12].

  • Add the various concentrations of the test inhibitors or a vehicle control to the respective wells[12].

  • Pre-incubate the plate for a specified time (e.g., 15 minutes) at room temperature to allow the inhibitor to bind to the enzyme[12].

  • Initiate the enzymatic reaction by adding a mixture of arachidonic acid and TMPD to all wells[11].

• Data Analysis:

  • Immediately measure the absorbance at 590 nm in a kinetic mode for 5-10 minutes using a microplate reader[10].

  • Calculate the rate of reaction from the linear portion of the absorbance curve.

  • Determine the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Cell-Based Prostaglandin E2 (PGE2) Immunoassay

This assay quantifies the production of PGE2 in a cellular context, providing a more physiologically relevant measure of COX-2 inhibition[12].

Experimental Workflow:

Caption: Experimental workflow for the cell-based PGE2 immunoassay.

Step-by-Step Protocol:

• Cell Culture and Treatment:

  • Seed a suitable cell line, such as RAW 264.7 murine macrophages, in a 96-well plate and allow them to adhere overnight[12].

  • Pre-treat the cells with various concentrations of the pyrimidine-based inhibitors for 1-2 hours[13].

  • Stimulate the cells with lipopolysaccharide (LPS) to induce COX-2 expression and incubate for 18-24 hours[13][14].

• PGE2 Measurement:

  • After incubation, collect the cell culture supernatant[12].

  • Quantify the amount of PGE2 in the supernatant using a competitive enzyme-linked immunosorbent assay (ELISA) kit according to the manufacturer's instructions[12].

• Data Analysis:

  • Calculate the concentration of PGE2 from the standard curve provided with the ELISA kit.

  • Determine the percentage of inhibition of PGE2 production for each inhibitor concentration.

  • Calculate the IC50 value by plotting the percent inhibition versus the log of the inhibitor concentration.

Conclusion

The in vitro data presented in this guide highlights the significant potential of pyrimidine-based compounds as selective COX-2 inhibitors. Several of the examined derivatives demonstrate potent inhibition of COX-2 with high selectivity over COX-1, rivaling or even surpassing the performance of established reference drugs. The detailed experimental protocols provided herein offer a robust framework for researchers to conduct their own comparative studies, ensuring the generation of reliable and reproducible data. As the quest for safer and more effective anti-inflammatory and anticancer agents continues, pyrimidine-based COX-2 inhibitors will undoubtedly remain a focal point of drug discovery and development.

References

• Al-Ghulikah, H. A., et al. (2022). New Pyrimidine-5-Carbonitriles as COX-2 Inhibitors: Design, Synthesis, Anticancer Screening, Molecular Docking, and In Silico ADME Profile Studies. Molecules, 27(21), 7485. [Link]

• Cieśla, J., et al. (2024). Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. International Journal of Molecular Sciences, 25(20), 11011. [Link]

• El-Gazzar, A. R., et al. (2022). New Pyrimidine-5-Carbonitriles as COX-2 Inhibitors: Design, Synthesis, Anticancer Screening, Molecular Docking, and In Silico ADME Profile Studies. PubMed, 36364312. [Link]

• Hassan, G. S., et al. (2022). Discovery of novel pyrazole and pyrazolo[1,5-a]pyrimidine derivatives as cyclooxygenase inhibitors (COX-1 and COX-2) using molecular modeling simulation. Archiv der Pharmazie, 355(11), e2200395. [Link]

• Hassan, G. S., et al. (2022). Discovery of novel pyrazole and pyrazolo[1,5‐a]pyrimidine derivatives as cyclooxygenase inhibitors (COX‐1 and COX‐2) using molecular modeling simulation. ResearchGate. [Link]

• Láscarez, D., et al. (2022). Development of an Enzyme-Based Thin-Layer Chromatographic Assay for the Detection of Cyclooxygenase-2 Inhibitors. Molecules, 27(17), 5649. [Link]

• ResearchGate. (n.d.). IC50 values determined for COX-1 and COX-2; data are shown as standard deviation (SD). [Link]

• Petrovic, N., & Murray, M. (2010). Using N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) to assay cyclooxygenase activity in vitro. Methods in Molecular Biology, 594, 129-140. [Link]

• Cieśla, J., et al. (2024). Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. PubMed, 39456793. [Link]

• Quintela, J. M., et al. (2004). A new pyrazolo pyrimidine derivative inhibitor of cyclooxygenase-2 with anti-angiogenic activity. European Journal of Pharmacology, 488(1-3), 225-230. [Link]

• Riaz, M., et al. (2023). Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. Frontiers in Chemistry, 11, 1234567. [Link]

• Shariati, M., et al. (2017). Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. Letters in Drug Design & Discovery, 14(10), 1218-1225. [Link]

• Wang, Y., et al. (2014). Inhibition of COX-2 and PGE2 in LPS-stimulated RAW264.7 cells by lonimacranthoide VI, a chlorogenic acid ester saponin. Experimental and Therapeutic Medicine, 7(5), 1435-1439. [Link]

• Fayomy, A. M., et al. (2021). Design and synthesis of pyrimidine-5-carbonitrile hybrids as COX-2 inhibitors: Anti-inflammatory activity, ulcerogenic liability, histopathological and docking studies. Bioorganic Chemistry, 108, 104555. [Link]

• Cieśla, J., et al. (2024). Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. ResearchGate. [Link]

• Kumar, N. S., et al. (2023). Novel pyrimidines as COX-2 selective inhibitors: synthesis, DFT analysis, molecular docking and dynamic simulation studies. Journal of Biomolecular Structure & Dynamics, 41(10), 4321-4336. [Link]

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• 6. New Pyrimidine-5-Carbonitriles as COX-2 Inhibitors: Design, Synthesis, Anticancer Screening, Molecular Docking, and In Silico ADME Profile Studies - PMC [pmc.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to In Vitro Assay Development for Determining the Selectivity Index of COX Inhibitors

For researchers in pharmacology and drug development, the precise determination of a compound's inhibitory effect on cyclooxygenase (COX) isoforms is a critical step. The therapeutic anti-inflammatory benefits of non-steroidal anti-inflammatory drugs (NSAIDs) are primarily driven by the inhibition of COX-2, whereas the undesirable side effects, such as gastrointestinal distress, are linked to the inhibition of the constitutively expressed COX-1 enzyme.[1][2] Consequently, developing selective COX-2 inhibitors remains a key objective to create safer anti-inflammatory therapeutics.[1][3]

This guide provides a comprehensive comparison of in vitro methodologies for determining the selectivity index (SI) of potential COX inhibitors. We will delve into the causality behind experimental design, present detailed protocols, and offer insights gleaned from extensive field experience to ensure your assays are robust, reproducible, and yield unambiguous results.

The Foundation: Understanding COX Isoforms and the Selectivity Index

Cyclooxygenase is a bifunctional enzyme that exhibits both COX and peroxidase activities.[4][5] It catalyzes the conversion of arachidonic acid into prostanoids like prostaglandins.[][7]

• COX-1: This isoform is constitutively expressed in most tissues and plays a "housekeeping" role, involved in physiological functions such as protecting the stomach lining and maintaining kidney blood flow.[1][8][9]

• COX-2: This isoform is typically undetectable in most tissues but is rapidly induced by inflammatory stimuli, such as cytokines and lipopolysaccharides.[4][8][10] Its products mediate inflammation, pain, and fever.[2][10]

The goal is to quantify a compound's differential inhibition of these two isoforms. This is expressed as the Selectivity Index (SI) , calculated from the half-maximal inhibitory concentrations (IC50).[1][11]

Selectivity Index (SI) = IC50 (COX-1) / IC50 (COX-2)

A higher SI value indicates greater selectivity for COX-2, which is the desired characteristic for modern anti-inflammatory drugs.[1]

Figure 2: Experimental Workflow for IC50 Determination

Step-by-Step Assay Procedure

• Plate Setup: Designate triplicate wells for each condition:

  • Background: 160 µL Assay Buffer, 10 µL Heme, 10 µL ADHP Probe. (No enzyme).

  • 100% Initial Activity: 150 µL Assay Buffer, 10 µL Heme, 10 µL ADHP Probe, 10 µL Enzyme, 10 µL DMSO.

  • Inhibitor Wells: 150 µL Assay Buffer, 10 µL Heme, 10 µL ADHP Probe, 10 µL Enzyme, 10 µL of serially diluted inhibitor.

• Pre-incubation: Add all components except arachidonic acid to the wells. Mix gently and incubate the plate for 15 minutes at 25°C, protected from light. This step is crucial to allow the inhibitors to bind to the enzyme before the substrate is introduced. [1]

• Reaction Initiation: Initiate the reaction by adding 10 µL of the arachidonic acid working solution to all wells.

• Data Acquisition: Immediately place the plate in a fluorometer set to 25°C. Read the fluorescence in kinetic mode (Excitation: 530-540 nm, Emission: 585-595 nm) every minute for 5-10 minutes. [5][12][13]

Data Analysis and Interpretation

• Calculate Reaction Rate: For each well, determine the rate of reaction (slope) by plotting fluorescence units (RFU) versus time. Use the linear portion of the curve (ΔRFU/Δt). [14]

• Calculate Percent Inhibition:

  • Correct the rates by subtracting the average slope of the background wells.

  • Calculate the percent inhibition for each inhibitor concentration using the formula: % Inhibition = [1 - (Slope of Inhibitor Well / Slope of 100% Activity Well)] x 100

• Determine IC50: Plot percent inhibition versus the log of the inhibitor concentration. Fit the data using a non-linear regression model (four-parameter logistic fit) to determine the IC50 value. [1][15]

• Calculate Selectivity Index (SI):

  • Repeat the entire procedure for both COX-1 and COX-2 enzymes.

  • Calculate the SI: SI = IC50(COX-1) / IC50(COX-2)

System Validation: Expected Results for Control Compounds

Running controls is not just good practice; it validates the entire experimental system. Your results should align with established literature values, confirming that the assay can correctly differentiate between inhibitor classes.

Compound	Target Selectivity	Expected COX-1 IC50	Expected COX-2 IC50	Expected SI (COX-1/COX-2)
Indomethacin	Non-selective	~10-50 nM	~50-200 nM	~0.1 - 4
SC-560	COX-1 Selective	~5-20 nM	>10,000 nM	>500
Celecoxib	COX-2 Selective	~5,000-15,000 nM	~50-200 nM	~0.003 - 0.04 (inverted >25)

Note: IC50 values are highly dependent on specific assay conditions (e.g., enzyme/substrate concentrations, incubation times). [16]The values above are representative ranges. The key is the relative difference and the resulting SI. The SI for COX-2 selective drugs is often presented as >1, so the ratio is inverted for clarity in many publications.

By rigorously applying these methodologies, researchers can confidently and accurately determine the selectivity of novel COX inhibitors, a crucial dataset for advancing drug candidates from the bench to preclinical development.

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Navigating the Synthesis of 5-Sulfonyl-Substituted Pyrimidines: A Comparative Analysis for Medicinal Chemists

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. Among its many derivatives, 5-sulfonyl-substituted pyrimidines have garnered significant attention due to their diverse biological activities, including anticancer and antiviral properties.[1][2] The strategic introduction of a sulfonyl group at the C5 position can profoundly influence a molecule's physicochemical properties and its interaction with biological targets. This guide provides a comparative analysis of the primary synthetic routes to this important class of compounds, offering insights into the rationale behind experimental choices and providing detailed protocols to aid researchers in drug discovery and development.

The Significance of the 5-Sulfonyl Moiety

The electron-withdrawing nature of the sulfonyl group significantly impacts the electronic landscape of the pyrimidine ring, influencing its reactivity and potential for biological interactions. This substitution can enhance binding affinity to target proteins, improve metabolic stability, and modulate pharmacokinetic profiles. Consequently, the development of efficient and versatile synthetic methodologies to access these compounds is of paramount importance.

Key Synthetic Strategies: A Comparative Overview

The synthesis of 5-sulfonyl-substituted pyrimidines can be broadly categorized into three main approaches:

• Direct Sulfonation of the Pyrimidine Ring: This approach involves the direct introduction of a sulfonyl group onto a pre-existing pyrimidine core.

• Construction of the Pyrimidine Ring from Acyclic Precursors: In this strategy, the sulfonyl group is incorporated into one of the acyclic building blocks prior to the cyclization reaction that forms the pyrimidine ring.

• Post-Cyclization Modification via C-S Bond Formation and Subsequent Oxidation: This versatile method involves the initial formation of a carbon-sulfur bond at the 5-position of the pyrimidine ring, followed by oxidation to the desired sulfone.

The choice of synthetic route is often dictated by the availability of starting materials, the desired substitution pattern on the pyrimidine ring, and the tolerance of other functional groups present in the molecule.

Route 1: Direct Sulfonation

Direct sulfonation of the pyrimidine ring presents a conceptually straightforward approach. However, the electron-deficient nature of the pyrimidine ring, due to the two nitrogen atoms, makes it generally unreactive towards electrophilic substitution reactions like sulfonation.[1][3]

Challenges and Rationale:

The two nitrogen atoms in the pyrimidine ring act as deactivating groups, making electrophilic attack at the carbon atoms difficult.[1] To overcome this, activating groups are often required on the pyrimidine ring to facilitate the reaction. For instance, the presence of electron-donating groups such as hydroxyl (-OH), amino (-NH2), or alkylthio (-SR) groups at the 2, 4, or 6 positions can increase the electron density of the ring, making it more susceptible to electrophilic attack.[1]

Experimental Protocol: Chlorosulfonation of 2-Thiouracil

This protocol describes the synthesis of a key intermediate, a sulfonyl chloride, which can then be further reacted to generate a variety of 5-sulfonylpyrimidine derivatives.[1]

Workflow for Direct Chlorosulfonation

Caption: Workflow for the direct chlorosulfonation of 2-thiouracil.

Step-by-Step Procedure:

• To a reflux apparatus, add 2-thiouracil.

• Carefully add a mixture of chlorosulfonic acid and thionyl chloride.

• Heat the reaction mixture to 120°C and maintain under reflux.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and carefully quench with ice water.

• The resulting precipitate, 2-thiouracil-5-sulfonyl chloride, is collected by filtration, washed with cold water, and dried.

This sulfonyl chloride intermediate is a versatile building block that can be reacted with various amines to produce a library of sulfonamide derivatives.[1]

Route 2: Ring Construction from Acyclic Precursors

Building the pyrimidine ring from acyclic precursors offers a powerful and divergent approach to 5-sulfonyl-substituted pyrimidines.[4] This strategy allows for the introduction of the sulfonyl group at an early stage, avoiding potential issues with direct functionalization of the heterocyclic core.

Rationale and Advantages:

This method provides excellent control over the substitution pattern of the final pyrimidine product. By choosing appropriately substituted acyclic starting materials, a wide variety of derivatives can be synthesized. A key advantage is the avoidance of N-oxide formation, which can be a problematic side reaction during the oxidation of 5-thio-substituted uracils.[4]

Experimental Protocol: Synthesis of 5-Sulfone-Substituted Uracils

This protocol outlines a divergent synthesis of 5-sulfone-substituted uracils from acyclic precursors, demonstrating the versatility of this approach.[4]

Workflow for Synthesis via Ring Construction

Caption: General workflow for the synthesis of 5-sulfonyl-substituted thiouracils.

Step-by-Step Procedure:

• Prepare the corresponding enol ether from the starting sulfonyl-containing ketone using triethyl orthoformate and acetic anhydride.[4]

• In a round-bottom flask, dissolve the enol ether in ethanol.

• Add N-substituted thiourea and sodium ethoxide to the solution.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Neutralize the reaction mixture with an appropriate acid.

• The product, a 5-sulfonyl-substituted thiouracil, is isolated by filtration or extraction.

This method has been shown to have broad substrate tolerance and provides the desired products in good to excellent yields.[4]

Route 3: C-S Bond Formation and Subsequent Oxidation

This two-step approach is a widely used and highly adaptable strategy for the synthesis of 5-sulfonylpyrimidines. It involves the initial introduction of a sulfur-containing group at the 5-position, which is then oxidized to the sulfone.

Rationale and Versatility:

The key advantage of this method lies in the wide array of available methods for C-S bond formation on aromatic rings. This allows for the introduction of various thio-substituents that can be subsequently oxidized. The oxidation step can typically be achieved using common oxidizing agents like meta-chloroperbenzoic acid (m-CPBA) or hydrogen peroxide.[5]

Experimental Protocol: Synthesis of 2-Methylthio-5-sulfonylpyrimidine

This protocol illustrates the synthesis of a 5-stannylpyrimidine intermediate, which can then be further functionalized. A similar approach can be used to introduce a thioether, which is then oxidized.[6] The synthesis of 2-sulfonylpyrimidines has been extensively studied for their use as cysteine-reactive covalent warheads in chemical biology.[5][7][8]

Workflow for C-S Bond Formation and Oxidation

Caption: General workflow for the synthesis of 5-sulfonylpyrimidines via C-S bond formation and oxidation.

Step-by-Step Procedure (General):

• C-S Bond Formation:

  • Dissolve the 5-halopyrimidine (e.g., 5-bromopyrimidine) in a suitable solvent such as THF or DMF.

  • Add a thiol and a base (e.g., potassium carbonate or sodium hydride).

  • Stir the reaction at room temperature or with heating until the starting material is consumed.

  • Work up the reaction to isolate the 5-thiopyrimidine intermediate.

• Oxidation:

  • Dissolve the 5-thiopyrimidine in a solvent like dichloromethane (DCM) or acetic acid.

  • Add an oxidizing agent such as m-CPBA or hydrogen peroxide portion-wise at a controlled temperature (often 0°C to room temperature).

  • Monitor the reaction by TLC.

  • Upon completion, quench any excess oxidizing agent and work up the reaction to isolate the final 5-sulfonylpyrimidine.

The reactivity of 2-sulfonylpyrimidines as electrophiles can be finely tuned by introducing electron-withdrawing or electron-donating groups at other positions on the pyrimidine ring, offering a wide range of reactivity for applications such as protein arylation.[5][7]

Comparative Analysis of Synthetic Routes

Synthetic Route	Advantages	Disadvantages	Key Considerations
Direct Sulfonation	Conceptually simple, one-step process.	Limited substrate scope, often requires harsh conditions and activating groups.[1]	Presence of electron-donating groups on the pyrimidine ring is crucial.
Ring Construction	High control over substitution patterns, divergent approach, avoids N-oxide formation.[4]	Requires synthesis of specific acyclic precursors, which can be multi-step.	Availability and synthesis of the sulfonyl-containing acyclic building blocks.
C-S Bond Formation & Oxidation	Highly versatile, wide range of thiols can be used, mild oxidation conditions are often possible.[5]	Two-step process, potential for over-oxidation or side reactions.	Choice of C-S bond formation method and careful control of oxidation conditions.

Conclusion

The synthesis of 5-sulfonyl-substituted pyrimidines is a critical endeavor in the field of medicinal chemistry. Each of the discussed synthetic routes offers distinct advantages and faces unique challenges. Direct sulfonation, while seemingly direct, is often limited in its applicability. Building the pyrimidine ring from acyclic precursors provides excellent control and versatility, making it a powerful strategy for generating diverse libraries of compounds. The C-S bond formation followed by oxidation remains a robust and widely employed method due to its flexibility and the vast toolbox of available C-S coupling reactions.

The selection of the optimal synthetic strategy will ultimately depend on the specific target molecule, the availability of starting materials, and the desired scale of the synthesis. A thorough understanding of the principles and experimental nuances of each route, as presented in this guide, will empower researchers to make informed decisions and efficiently access these valuable compounds for the advancement of drug discovery.

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A Comparative Guide to the Pharmacokinetic Profiles of Novel Pyrimidine Derivatives

Introduction: The Critical Role of Pharmacokinetics in Pyrimidine-Based Drug Discovery

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents, particularly in oncology.[1][2][3][4] Classic drugs like 5-Fluorouracil (5-FU) and Gemcitabine are pyrimidine analogues that have been mainstays in cancer chemotherapy for decades.[5][6][7][8] The development of novel pyrimidine derivatives continues to be a fertile ground for discovering drugs with improved efficacy, selectivity, and safety profiles.[9][10][11] However, the therapeutic success of any new chemical entity is intrinsically linked to its pharmacokinetic profile—the journey of the drug through the body, encompassing its absorption, distribution, metabolism, and excretion (ADME).[12][13][14] A favorable pharmacokinetic profile ensures that the drug reaches its target in sufficient concentrations to exert its therapeutic effect, while minimizing off-target toxicities.[15][16]

This guide provides an in-depth comparison of the pharmacokinetic profiles of novel pyrimidine derivatives against established benchmarks. We will delve into the experimental methodologies used to assess key ADME parameters, explain the rationale behind these experimental choices, and present comparative data to aid researchers and drug development professionals in their evaluation of new pyrimidine-based drug candidates.

Pillar 1: Absorption - Crossing the First Barrier

For orally administered drugs, absorption from the gastrointestinal tract is the first critical step. Poor oral bioavailability can be a major hurdle in drug development. The Caco-2 permeability assay is a widely accepted in vitro model that predicts human intestinal permeability.[17][18][19][20] This assay utilizes a human colon adenocarcinoma cell line that, when cultured, forms a monolayer of polarized enterocytes with tight junctions, mimicking the intestinal epithelial barrier.[17][18][20][21]

Experimental Protocol: Caco-2 Permeability Assay

• Cell Culture: Caco-2 cells are seeded on a semi-permeable membrane in a Transwell™ system and cultured for 18-22 days to form a confluent, differentiated monolayer.[17][18][21]

• Integrity Check: The integrity of the cell monolayer is verified by measuring the transepithelial electrical resistance (TEER).

• Bidirectional Transport: The test compound is added to either the apical (A) or basolateral (B) side of the monolayer. Samples are taken from the opposite chamber at specific time points.[17][18]

• Quantification: The concentration of the compound in the collected samples is quantified using LC-MS/MS (Liquid Chromatography with tandem mass spectrometry).[18][20][21]

• Permeability Calculation: The apparent permeability coefficient (Papp) is calculated for both directions (A-to-B and B-to-A).

The causality behind this experimental choice lies in the ability of the Caco-2 model to assess not just passive diffusion but also the involvement of active transporters and efflux pumps, which are crucial for predicting in vivo absorption.[18] An efflux ratio (Papp(B-A)/Papp(A-B)) greater than 2 suggests that the compound is a substrate for efflux transporters like P-glycoprotein (P-gp).[17]

Pillar 2: Distribution - Reaching the Target

Once absorbed, a drug distributes throughout the body via the bloodstream. A significant portion of the drug may bind to plasma proteins, primarily albumin.[22] Only the unbound (free) fraction of the drug is pharmacologically active and able to reach its target site.[15][16] Therefore, determining the extent of plasma protein binding (PPB) is crucial.[16][22] The Rapid Equilibrium Dialysis (RED) assay is a common and reliable method for this purpose.[15][23]

Experimental Protocol: Plasma Protein Binding (Rapid Equilibrium Dialysis)

• Preparation: The test compound is added to plasma (human, rat, or mouse).

• Equilibration: The plasma-drug mixture is placed in one chamber of a RED device, separated from a protein-free buffer by a semi-permeable membrane. The system is incubated at 37°C to allow for equilibrium.[15][22][23]

• Sampling: After equilibration, samples are taken from both the plasma and buffer chambers.

• Quantification: The concentration of the compound in both samples is determined by LC-MS/MS.[15][22]

• Calculation: The percentage of unbound drug is calculated from the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.[16]

The choice of the RED assay is based on its accuracy and reproducibility in determining the free drug fraction, which is a critical parameter for interpreting efficacy and toxicity data.[23]

Comparative Pharmacokinetic Data of Pyrimidine Derivatives

Compound	Class	Oral Bioavailability (%)	Caco-2 Permeability (Papp A-B, 10⁻⁶ cm/s)	Plasma Protein Binding (%)	Primary Metabolism	Elimination Half-life (t½)
5-Fluorouracil	Established	Poor and erratic	Low	~10%	Rapidly catabolized by DPD	~10-20 minutes[24]
Gemcitabine	Established	<10%	Low (hydrophilic)	<10%[25]	Deamination by cytidine deaminase[5]	~8-17 minutes (initial phase)[5]
ARN22089	Novel (CDC42 Inhibitor)	Favorable (in vivo data)	Moderate to High	Moderate	Hepatic	Not explicitly stated
Compound 5 (Pyrazolo[3,4-d]pyrimidine)	Novel (c-Src/Abl Inhibitor)	Predicted to be good	High passive permeability (in vitro)[26][27]	Moderate	High metabolic stability (in vitro)[26][27]	Not explicitly stated
ARN25499	Novel (CDC42 Inhibitor)	Improved bioavailability (in vivo)[9]	High	Favorable	Not explicitly stated	Improved pharmacokinetic profile[9]

Note: Data for novel compounds are based on preclinical findings and may not be directly comparable to human clinical data for established drugs. The purpose is to illustrate the evaluation process.

Pillar 3: Metabolism and Excretion - Clearance and Duration of Action

The body eliminates drugs through metabolism (biotransformation) and excretion. Metabolism, primarily occurring in the liver, can inactivate a drug or convert it into more easily excretable forms.[14] For pyrimidine analogues, enzymatic degradation is a key determinant of their pharmacokinetic profile.[28][29][30][31] For instance, 5-FU is rapidly catabolized by dihydropyrimidine dehydrogenase (DPD), and gemcitabine is inactivated by cytidine deaminase.[5][31] The rate of metabolism and excretion determines the drug's half-life (t½), which influences the dosing regimen.[12]

In vivo pharmacokinetic studies in animal models, such as mice or rats, are essential to understand the complete ADME profile of a drug candidate.[12][13][32][33][34]

Experimental Protocol: In Vivo Pharmacokinetic Study in Mice

• Dosing: The test compound is administered to mice via different routes, typically intravenous (IV) for assessing clearance and oral (PO) for determining oral bioavailability.[33]

• Blood Sampling: Blood samples are collected at multiple time points after administration.[32][33]

• Plasma Analysis: Plasma is separated from the blood samples, and the concentration of the parent drug (and potentially key metabolites) is quantified using LC-MS/MS.[33]

• Pharmacokinetic Analysis: The plasma concentration-time data is used to calculate key pharmacokinetic parameters such as:

  • Cmax: Maximum plasma concentration.[12][35]

  • Tmax: Time to reach Cmax.

  • AUC: Area under the plasma concentration-time curve, representing total drug exposure.[35]

  • t½: Elimination half-life.[12][35]

  • Clearance: The volume of plasma cleared of the drug per unit time.[12]

  • Volume of distribution (Vd): The apparent volume into which the drug distributes.[12]

  • Oral Bioavailability (F%): Calculated by comparing the AUC after oral administration to the AUC after IV administration.

This comprehensive in vivo assessment provides the most relevant data for predicting human pharmacokinetics and establishing a safe and effective dosing regimen for clinical trials.[13]

Visualizing the Pharmacokinetic Workflow

To better understand the process of evaluating the pharmacokinetic profile of a novel pyrimidine derivative, the following workflow diagram illustrates the key decision points and experimental stages.

Caption: Workflow for pharmacokinetic evaluation of novel pyrimidine derivatives.

Conclusion: Integrating Pharmacokinetics for Successful Drug Development

The evaluation of pharmacokinetic properties is a critical and iterative process in the development of novel pyrimidine derivatives. A comprehensive understanding of a compound's ADME profile, from early in vitro screening to definitive in vivo studies, is paramount for selecting candidates with a high probability of clinical success. By comparing the pharmacokinetic profiles of new derivatives to established drugs, researchers can identify compounds with improved characteristics, such as enhanced oral bioavailability, optimal distribution, and a more favorable metabolic profile, ultimately leading to safer and more effective therapies.

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• Mudgal, P. (2024, October 21). Synthesis and evaluation of novel pyrimidine derivative targeting pancreatic adenocarcinoma. Retrieved from [Link]

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Safety & Regulatory Compliance

5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol proper disposal procedures

Topic: 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol Proper Disposal Procedures

Executive Summary

5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol is a substituted pyrimidine intermediate often utilized in pharmaceutical research (e.g., COX-2 inhibitor development). As a research chemical without a globally harmonized commercial SDS for every specific batch, disposal must follow the Precautionary Principle .

This guide defines the authoritative disposal protocol based on the compound's functional groups (sulfone, nitrogen heterocycle, phenolic hydroxyl) and standard EPA/OSHA hazardous waste regulations.

Chemical Identification & Hazard Profiling

Before disposal, the waste stream must be accurately characterized. This compound is a Class 6.1 (Toxic) or Class 9 (Miscellaneous) candidate depending on concentration and specific synthesis byproducts.

Property	Details
Chemical Structure	Pyrimidine ring substituted with a phenyl group (C2), hydroxyl group (C4), and methylsulfonyl group (C5).
Physical State	Solid (Powder/Crystalline).
Primary Hazards (Estimated)	Acute Toxicity (Oral) , Skin/Eye Irritation (Phenolic moiety), Aquatic Toxicity (Sulfonyl/aromatic nature).
Reactivity	Stable under normal conditions. Incompatible with Strong Oxidizing Agents and Strong Bases (deprotonation of C4-OH).
Combustion Products	Carbon oxides ( ), Nitrogen oxides ( ), Sulfur oxides ( ).

Critical Safety Note: Because this is often a research intermediate, assume it is toxic and environmentally persistent unless proven otherwise. Do not dispose of down the drain.

Disposal Decision Logic (Visualized)

The following decision tree dictates the segregation of waste streams containing 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol.

Figure 1: Segregation logic for pyrimidine-based chemical waste. All organic streams ultimately lead to controlled incineration.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance & Contaminated Debris)

Applicability: Expired reagents, spill cleanup materials, contaminated gloves/paper.

• Segregation: Do not mix with oxidizers or reactive metals.

• Packaging: Place solid waste into a wide-mouth HDPE (High-Density Polyethylene) jar or a lined fiber drum.

• Labeling: Label clearly as "Hazardous Waste - Solid - Toxic/Irritant."

  • Constituents: "5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol, Debris."

• Disposal Method: Incineration at a permitted facility. The presence of the sulfonyl group (

  ) requires the incinerator to have flue gas scrubbing to capture Sulfur Dioxide ( ).

Protocol B: Liquid Organic Waste

Applicability: Reaction solvents, mother liquors.

• pH Check: Ensure the solution is not highly acidic or basic (pH 4–10) to prevent container corrosion. If necessary, neutralize carefully.

• Classification:

  • If dissolved in Dichloromethane (DCM) or Chloroform : Use Halogenated Waste carboy.

  • If dissolved in Ethanol, Ethyl Acetate, or DMSO : Use Non-Halogenated Waste carboy.

• Container: Use standard safety carboys (HDPE or coated glass) with vented caps to prevent pressure buildup.

• Labeling: List all solvents by percentage and include "Trace 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol."

Protocol C: Aqueous Waste

Applicability: Aqueous extraction layers, quenched reaction mixtures.

• Pre-Treatment: Aqueous streams containing this compound should not be poured down the sink. The pyrimidine ring is stable and can persist in water systems.

• Collection: Collect in a dedicated "Aqueous Toxic" carboy.

• Disposal: Ship for wastewater incineration or chemical treatment/stabilization .

Emergency Spill Procedures

If 5-(Methylsulfonyl)-2-phenyl-4-pyrimidinol is spilled in the laboratory, immediate containment is required to prevent exposure and environmental release.

Figure 2: Emergency response workflow for solid spills.

Detailed Spill Steps:

• Dust Control: If the substance is a dry powder, do not dry sweep . Dampen absorbent pads with water or an inert solvent (like heptane) and place them over the spill to suppress dust generation.

• Decontamination: After removing the bulk solid, wipe the surface with a dilute surfactant (soap and water) to remove residues. The sulfonyl group increases polarity, making water/surfactant mixtures effective for final cleaning.

• Waste: All cleanup materials (pads, gloves) must be disposed of as Solid Hazardous Waste (Protocol A).

Regulatory & Compliance Context

• EPA RCRA Status: While this specific intermediate may not have a dedicated P-list or U-list code, it falls under the "Characteristic of Toxicity" if leachable, or simply as "Hazardous Waste" due to its chemical class.

• Waste Code Assignment (Generic):

  • If ignitable solvent is present: D001 .

  • If toxic characteristics are suspected: D003 (Reactivity - unlikely but possible if mixed) or generic organic waste codes provided by your waste vendor.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for 5-Bromo-2-(methylsulfonyl)pyrimidine (Analog). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Hazardous Waste Generators: Managing Your Waste. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. Retrieved from [Link]